4,4,5,5-Tetrafluoropentan-1-ol

Core Science & Biosynthesis

An In-depth Technical Guide to 4,4,5,5-Tetrafluoropentan-1-ol and Its Derivatives for Researchers and Drug Development Professionals

Introduction: Navigating the Landscape of Fluorinated Pentanols

In the realm of medicinal chemistry and drug development, the strategic incorporation of fluorine into molecular scaffolds is a well-established strategy to enhance pharmacological properties.[1][2][3] Fluorinated motifs can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity.[1][2] Among the various fluorinated building blocks, small fluorinated alcohols serve as critical starting materials for the synthesis of more complex pharmaceutical intermediates. This guide focuses on 4,4,5,5-Tetrafluoropentan-1-ol and its derivatives, providing a comprehensive technical overview for researchers and scientists in the field.

A crucial first step in sourcing and utilizing any chemical compound is the identification of its Chemical Abstracts Service (CAS) number. However, a definitive CAS number for 4,4,5,5-Tetrafluoropentan-1-ol is not readily found in major chemical databases. This suggests that this specific isomer may not be a commonly synthesized or commercially available compound.

In contrast, the closely related 4,4,5,5,5-Pentafluoropentan-1-ol is a well-documented and commercially accessible compound with the assigned CAS number 148043-73-6 .[4][5][6][7][8][9][10][11] Given its structural similarity and availability, this guide will pivot to focus on the derivatives of 4,4,5,5,5-Pentafluoropentan-1-ol, as the synthetic strategies and applications are highly relevant to those interested in tetrafluoropentan-1-ol derivatives.

Core Compound Profile: 4,4,5,5,5-Pentafluoropentan-1-ol

This highly specialized fluorinated alcohol possesses unique properties owing to its five fluorine atoms, which impart significant chemical stability and hydrophobicity.[4] It serves as a versatile intermediate in the synthesis of fluorinated compounds for the pharmaceutical, agrochemical, and specialty chemical industries.[4]

Property	Value
CAS Number	148043-73-6
Molecular Formula	C5H7F5O
Molecular Weight	178.1 g/mol
Appearance	Colorless to light orange to yellow clear liquid
Boiling Point	135 °C
Density	1.35 g/mL
Refractive Index	n20/D 1.33

Data sourced from multiple chemical suppliers and databases.[4][8]

Synthesis of 4,4,5,5,5-Pentafluoropentan-1-ol

A documented synthesis route for 4,4,5,5,5-Pentafluoropentan-1-ol starts from pentafluoroiodoethane.[5] The process involves the following key steps:

• Under an inert atmosphere, iron acetylacetonate, 6,6'-dimethyl-2,2'-bipyridine, and 1,2-dichloroethane are combined in a reactor and stirred at room temperature.

• Allyl alcohol, cesium carbonate, pentafluoroiodoethane, and triisopropylsilane are then added sequentially.

• The reaction mixture is heated to 80 °C for 24 hours.

• After completion, the reaction is quenched with hydrochloric acid, and the organic phase is separated.

• The final product is obtained through distillation and rectification with a reported yield of 90.4%.[5]

Key Derivatives of 4,4,5,5,5-Pentafluoropentan-1-ol and Their Synthesis

The primary alcohol group in 4,4,5,5,5-Pentafluoropentan-1-ol is a versatile functional handle for a variety of chemical transformations.

Thiol Derivatives: 4,4,5,5,5-Pentafluoropentane-1-thiol

4,4,5,5,5-Pentafluoropentane-1-thiol (CAS Number: 148757-88-4) is a crucial intermediate in the synthesis of certain anti-breast cancer agents.[5][12] The conversion from the alcohol to the thiol is a critical step in the synthesis of these pharmaceuticals.

Synthetic Workflow:

Caption: Synthesis of 4,4,5,5,5-Pentafluoropentane-1-thiol.

Ether and Thioether Derivatives in Drug Development

A significant application of 4,4,5,5,5-Pentafluoropentan-1-ol is in the synthesis of the API Fulvestrant, a medication for hormone receptor-positive metastatic breast cancer.[5][9]

Detailed Protocol for a Key Intermediate:

The synthesis of 9-[(4,4,5,5,5-pentafluoropentyl)-thio]-1-nonanol (FVS) is a prime example of the utility of 4,4,5,5,5-Pentafluoropentan-1-ol.

• Activation: The hydroxyl group of 4,4,5,5,5-Pentafluoropentan-1-ol is activated by converting it into a good leaving group, typically a sulfonate ester (e.g., mesylate or tosylate).[5][9] This is achieved by reacting the alcohol with the corresponding sulfonyl chloride in the presence of a base like triethylamine or pyridine. The rationale behind this step is to make the primary carbon more susceptible to nucleophilic attack.

• Nucleophilic Displacement: The activated intermediate is then reacted with 9-mercapto-1-nonanol.[5][9] The sulfur atom of the mercaptan acts as a nucleophile, displacing the sulfonate leaving group to form the thioether linkage. This reaction is typically carried out in a suitable polar aprotic solvent.

This intermediate, FVS, is then further modified to be coupled with a steroid nucleus to form Fulvestrant.[5]

Caption: Synthesis pathway to a key Fulvestrant intermediate.

Aldehyde Derivatives

Oxidation of 4,4,5,5,5-Pentafluoropentan-1-ol yields the corresponding aldehyde, 4,4,5,5,5-pentafluoropentanal.[13] This derivative, while not having a readily available CAS number, serves as a precursor for other functional groups.

Pentafluorosulfanyl (SF5) Derivatives

The pentafluorosulfanyl (SF5) group is an emerging fluorinated motif in medicinal chemistry, often considered a "super-trifluoromethyl" group due to its unique electronic and steric properties. While direct conversion of the pentafluoropentanol to an SF5-containing molecule is not a standard transformation, the synthesis of various SF5-containing heterocycles and other molecules is an active area of research.[14][15][16][17][18] The principles of synthesizing complex fluorinated molecules are relevant to those working with fluorinated pentanols.

The Role of Fluorinated Alcohols in Medicinal Chemistry

The incorporation of fluorinated alkyl chains, such as the 4,4,5,5,5-pentafluoropentyl group, into drug candidates can offer several advantages:

• Enhanced Bioavailability: The lipophilicity of the fluorinated tail can improve absorption and membrane permeability.[1][19]

• Increased Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic degradation, potentially prolonging the half-life of a drug.[19]

• Improved Binding Affinity: The unique electronic properties of the fluorinated moiety can lead to stronger interactions with the target protein.[19]

Fluorinated alcohols are also used as specialized solvents in organic synthesis, sometimes enhancing reaction efficiency and selectivity.[4]

Safety and Handling

4,4,5,5,5-Pentafluoropentan-1-ol is classified as harmful if swallowed and harmful to aquatic life with long-lasting effects.[6] Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be strictly followed. Work should be conducted in a well-ventilated fume hood.

Conclusion

While the specific compound 4,4,5,5-Tetrafluoropentan-1-ol is not well-documented, the readily available and structurally similar 4,4,5,5,5-Pentafluoropentan-1-ol (CAS: 148043-73-6) provides a versatile platform for the synthesis of a wide range of fluorinated derivatives. Its application in the synthesis of the FDA-approved drug Fulvestrant underscores its importance in pharmaceutical development. Understanding the reactivity of its primary alcohol group and the protocols for its conversion into other functional groups, such as thiols and thioethers, is essential for researchers and scientists aiming to leverage the unique properties of fluorinated building blocks in their work.

References

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• PubChem. (n.d.). 4,4,5,5,5-Pentafluoropentan-1-ol. Retrieved from [Link]

• Lead Sciences. (n.d.). 4,4,5,5,5-Pentafluoropentan-1-ol. Retrieved from [Link]

• ChemSynthesis. (n.d.). 4,4,5,5,5-pentafluoropentanal. Retrieved from [Link]

• American Chemical Society. (n.d.). Strategies for the synthesis of fluorinated alcohols: insights from hexafluoroisopropanol derivatives. Retrieved from [Link]

• PubChem. (n.d.). 4,4,5,5,5-Pentafluoropentane-1-thiol. Retrieved from [Link]

• PubChem. (n.d.). 3,3,4,4,5,5,5-Heptafluoropentan-1-ol. Retrieved from [Link]

• PubChem. (n.d.). 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Pentafluorsulfanyl-Containing Indoles and Oxindoles. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of SF5-containing benzisoxazoles, quinolines, and quinazolines by the Davis reaction of nitro-(pentafluorosulfanyl)benzenes. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and biological evaluation of benzodiazepines containing a pentafluorosulfanyl group. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 1-(4-Trifluoromethoxyphenyl)-2,5-dimethyl-3-(2-R-thiazol-4-yl)-1H-pyrroles via Chain Heterocyclization. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Advances in the Synthesis and Medicinal Chemistry of SF5 and SF4Cl Compounds. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Pentanol, 2,2,3,3,4,4,5,5-octafluoro- (CAS 355-80-6). Retrieved from [Link]

• Watson International Ltd. (n.d.). AANA-0193 rh Thymosin β4. Retrieved from [Link]

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Strategic Utilization of 4,4,5,5-Tetrafluoropentan-1-ol in Medicinal Chemistry

The following technical guide details the medicinal chemistry applications, synthetic utility, and strategic rationale for using 4,4,5,5-tetrafluoropentan-1-ol in drug development.

Executive Summary

In the optimization of small molecule drugs, the 4,4,5,5-tetrafluoropentyl moiety represents a high-value bioisostere for traditional alkyl or perfluoroalkyl chains. Originating from the broader success of fluorinated side chains in Selective Estrogen Receptor Degraders (SERDs) like Fulvestrant, the 4,4,5,5-tetrafluoropentan-1-ol (CAS 1081542-84-8) building block offers a distinct physicochemical profile. Unlike the fully perfluorinated terminal group (-CF₃), the terminal difluoromethyl group (-CF₂H) provides a unique handle for hydrogen bonding interactions, dipole modulation, and metabolic blocking without the extreme lipophilicity associated with perfluorination.

This guide outlines the rationale for selecting this building block, its specific applications in linkerology and antagonist design, and validated protocols for its incorporation into drug scaffolds.

Chemical Rationale & Physicochemical Properties[1][2]

The "Terminal Hydrogen" Advantage

While the 4,4,5,5,5-pentafluoropentyl chain (found in Fulvestrant) is the industry standard for inducing protein degradation via hydrophobic surface masking, the 4,4,5,5-tetrafluoro analog offers a subtle but critical divergence: the terminal proton .

• Lipophilicity Modulation: The -CF₂H group is less lipophilic than -CF₃, allowing for lower cLogP values in the final drug candidate, which can improve solubility and oral bioavailability.

• H-Bonding Potential: The terminal C-H bond in a -CF₂H group is sufficiently polarized by the adjacent fluorines to act as a weak hydrogen bond donor (H-bond acidity). This allows the side chain to engage in specific interactions within a binding pocket that a perfluoro chain cannot.

• Metabolic Stability: The C4 and C5 positions are fully substituted with fluorine (except for the single terminal H), effectively blocking

  -oxidation and -oxidation, common metabolic clearance pathways for alkyl chains.

Comparative Metrics

Feature	n-Pentyl (-C₅H₁₁)	Pentafluoropentyl (-CH₂CH₂CH₂CF₂CF₃)	Tetrafluoropentyl (-CH₂CH₂CH₂CF₂CF₂H)
Metabolic Stability	Low (rapid oxidation)	High (blocked)	High (blocked)
Lipophilicity (π)	High	Very High	Moderate-High
H-Bond Donor	No	No	Weak (C-H···O)
Steric Bulk	Medium	Large (Fluorine ~1.47 Å)	Large

Applications in Drug Design[3]

Selective Estrogen Receptor Degraders (SERDs)

The primary application of long fluorinated alcohols is in the synthesis of SERDs. The mechanism involves attaching a hydrophobic side chain to the 7

-position of an estradiol scaffold (or equivalent position in non-steroidal cores).

• Mechanism: The fluorinated chain protrudes from the ligand-binding domain, destabilizing the receptor's conformation and marking it for proteasomal degradation.

• Why Tetrafluoro? In Structure-Activity Relationship (SAR) studies, the 4,4,5,5-tetrafluoro analog is often synthesized to navigate patent space around the pentafluoro-parent (Fulvestrant) or to fine-tune the degradation profile. The terminal H can interact with residues at the mouth of the ER

  channel, potentially altering potency.

PROTAC Linkers (Degrader Technologies)

In Proteolysis Targeting Chimeras (PROTACs), the linker's physicochemical properties are crucial. Standard PEG or alkyl linkers often suffer from poor permeability or rapid metabolism.

• Fluorinated Linkers: Using 4,4,5,5-tetrafluoropentan-1-ol as a linker precursor introduces a rigid, metabolically stable segment. The fluorine atoms induce a "gauche effect," pre-organizing the linker conformation, which can improve the entropy of binding for the ternary complex.

Fluorous Tagging & Surface Modification

The molecule serves as a "light fluorous" tag. It is sufficiently fluorinated to allow for fluorous solid-phase extraction (F-SPE) purification during intermediate synthesis but not so fluorinated that it renders the final compound insoluble in organic solvents.

Synthetic Protocols & Workflows

Synthesis of the Alcohol

While commercially available, the synthesis of 4,4,5,5-tetrafluoropentan-1-ol typically proceeds via the radical addition of tetrafluoroethylene (or related telomers) to allyl alcohol or acetate.

Representative Route:

• Radical Addition: Reaction of 1,2-dibromo-1,1,2,2-tetrafluoroethane with allyl acetate initiates the chain.

• Reduction: Zinc/Acetic acid reduction removes the bromine atoms.

• Hydrolysis: Saponification of the acetate yields the free alcohol.

Activation for Coupling (Standard Operating Procedure)

To attach the chain to a drug scaffold (e.g., a phenol), the alcohol must be converted to a leaving group. The Tosylate (OTs) or Iodide (I) are preferred over the bromide due to the electron-withdrawing effect of the fluorines, which can deactivate nucleophilic displacement at the

-carbon.

Protocol: Conversion to 4,4,5,5-Tetrafluoropentyl Tosylate

• Reagents: 4,4,5,5-Tetrafluoropentan-1-ol (1.0 eq), p-Toluenesulfonyl chloride (1.2 eq), Triethylamine (1.5 eq), DMAP (0.1 eq), DCM (Solvent).

• Step 1: Dissolve alcohol in anhydrous DCM under

  .

• Step 2: Add

  and DMAP. Cool to 0°C.

• Step 3: Add TsCl portion-wise. Warm to RT and stir for 4–6 h.

• Step 4: Wash with 1N HCl, brine, dry over

  .

• Validation:

  H NMR will show the disappearance of the triplet (~3.6 ppm) and appearance of (~4.1 ppm) plus aromatic Ts signals.

Protocol: Ether Coupling (General SERD Synthesis)

• Substrate: Phenolic precursor (e.g., Estradiol derivative).

• Reagents: Tetrafluoropentyl Tosylate (1.2 eq),

  or (2.0 eq), DMF or Acetone.

• Conditions: Heat to 60–80°C for 12–24 h.

• Note: The reaction rate may be slower than non-fluorinated alkyl chains due to the dipole repulsion; Cesium carbonate is recommended to accelerate the substitution.

Visualizations

Workflow: Incorporation into Drug Scaffolds

The following diagram illustrates the critical path from the raw alcohol to the final bioactive drug candidate.

Figure 1: Synthetic workflow for converting the alcohol building block into a medicinal chemistry lead.

Rationale: Metabolic Blocking

This diagram highlights why the tetrafluoro-motif is superior to a standard alkyl chain in metabolic stability.

Figure 2: The "Fluorine Wall" effect. Substitution at C4/C5 prevents enzymatic hydroxylation, extending the drug's half-life.

References

• Fulvestrant and Analogs: BOC Sciences. "Fulvestrant and Impurities: Synthesis and Structure." Accessed 2024.

• Fluorine in Medicinal Chemistry: Journal of Medicinal Chemistry. "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry." 2025.[1][2][3]

• Synthesis of Fluorinated Alcohols: Guidechem. "5-Bromo-4,4,5,5-tetrafluoropentan-1-ol Properties and Synthesis." Accessed 2024.

• Metabolic Stability of Fluoroalkyl Chains: National Institutes of Health (NIH). "Methods to Increase the Metabolic Stability of 18F-Radiotracers."

• Patent Landscape: Google Patents. "Process for producing bromotetrafluoroalkanols (JP5135889B2)."

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4,4,5,5-Tetrafluoropentan-1-ol PubChem and ChemSpider data

[1]

Executive Summary

This technical guide provides a comprehensive analysis of 4,4,5,5-tetrafluoropentan-1-ol , a specialized fluorinated building block used in medicinal chemistry and materials science. While often overshadowed by its perfluorinated analogs (e.g., 4,4,5,5,5-pentafluoropentan-1-ol), this specific congener (containing a terminal proton on the fluorinated tail,

) offers unique hydrogen-bonding capabilities and a distinct dipole moment profile. This document synthesizes data from PubChem, ChemSpider, and patent literature to establish a self-validating protocol for its handling, synthesis, and application in drug design.

Identification & Database Integration

Precise identification is critical due to the high density of structural isomers in fluorinated pentanols.[1]

Identifier Type	Value	Notes
Chemical Name	4,4,5,5-Tetrafluoropentan-1-ol	IUPAC Systematic
CAS Registry Number	1081542-84-8	Primary Key [1, 2]
Molecular Formula
Molecular Weight	160.11 g/mol
SMILES	OCCCCC(F)(F)C(F)F (Canonical)	Terminal H structure
Related Analog	4,4,5,5,5-Pentafluoropentan-1-ol	CAS: 148043-73-6 (Common impurity/analog)
Precursor CAS	222725-20-4	5-Bromo-4,4,5,5-tetrafluoropentan-1-ol [3]

Critical Note: Do not confuse with 4,4,5,5,5-pentafluoropentan-1-ol (CAS 148043-73-6), which is the fully fluorinated terminal methyl variant used in Fulvestrant synthesis. The compound discussed here terminates in a proton (

), imparting different H-bond donor/acceptor properties.

Physicochemical Profile

The "Fluorine Effect" significantly alters the lipophilicity and metabolic stability of the alkyl chain.[1] The terminal

group acts as a weak hydrogen bond donor, unlike the chemically inert group.[1]

Property	Value (Experimental/Predicted)	Structural Causality
Boiling Point	135–140 °C (Predicted @ 760 mmHg)	H-bonding of hydroxyl group + dipole of fluorines.
Density	~1.35 g/mL	High atomic mass of Fluorine vs. Hydrogen.
LogP	1.2 ± 0.3	Fluorination increases lipophilicity vs. pentanol (LogP ~1.[1]5) but polar moderates it.[1]
pKa (OH)	~15.5	Inductive effect of -fluorines is attenuated by distance.
H-Bond Donor	2 (OH, terminal CF2H)	The terminal proton on is acidic enough to act as a weak donor.[1]

Synthetic Methodologies

Retrosynthetic Analysis

The synthesis of 4,4,5,5-tetrafluoropentan-1-ol typically avoids direct fluorination of pentanol due to lack of regioselectivity. The most robust route involves Radical Addition of a tetrafluoro-C2 synthon to an allyl alcohol derivative.

Primary Synthesis Route: Radical Addition

This protocol utilizes the radical addition of 1-iodo-1,1,2,2-tetrafluoroethane (

) to allyl alcohol or allyl acetate, followed by reduction.[1]

Reagents:

• Precursor: Allyl Alcohol (

  )[1]

• Fluorinated Block: 1-Iodo-1,1,2,2-tetrafluoroethane

• Initiator: AIBN or Sodium Dithionite (

  )[1]

• Reductant: Tributyltin hydride (

  ) or Zinc/Acetic Acid[1]

Figure 1: Radical addition synthesis pathway. The iodine atom guides the regioselectivity to the terminal position, which is subsequently removed to yield the target alcohol.

Step-by-Step Protocol (Adapted from Analogous Fluoro-alkylation)

• Radical Initiation: Dissolve allyl alcohol (1.0 eq) and 1-iodo-1,1,2,2-tetrafluoroethane (1.2 eq) in acetonitrile/water.

• Catalysis: Add

  (1.5 eq) and (1.5 eq) portion-wise at 0°C to initiate the radical cascade.[1]

• Workup: Extract the iodinated intermediate with ethyl acetate.

• Reduction: Reflux the intermediate with Zinc dust in acetic acid/ethanol for 4 hours to remove the iodine atom.

• Purification: Distill under reduced pressure (approx. 20 mmHg) to isolate the colorless oil.

Applications in Drug Discovery[2]

Bioisosterism & Metabolic Stability

The

moiety serves as a lipophilic bioisostere for propyl or butyl chains.[1]

• Metabolic Blocking: The fluorine atoms at C4/C5 block Cytochrome P450 oxidation, which typically targets the terminal (

  ) or penultimate ( ) carbons of alkyl chains.[1]

• Dipole Modulation: The strong dipole of the tetrafluoro-tail can orient the molecule within a protein binding pocket, potentially creating specific electrostatic interactions that a hydrocarbon chain cannot.

Linker Chemistry

The terminal hydroxyl group allows this molecule to function as a "warhead linker."[1] It can be converted to a tosylate or bromide (using

) to attach the fluorinated tail to pharmacophores (e.g., in PROTACs or receptor agonists).[1]

Figure 2: Application workflow for incorporating the tetrafluoropentyl motif into drug candidates.

Safety & Handling (GHS Standards)

While specific toxicological data for CAS 1081542-84-8 is limited, data is extrapolated from the closely related 4,4,5,5,5-pentafluoropentan-1-ol (PFP) and general fluorinated alcohols.

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Handling Protocol:

• PPE: Nitrile gloves (fluorinated compounds can penetrate latex), safety goggles, and lab coat.[1]

• Ventilation: Always handle in a fume hood.[1] Fluorinated alcohols can have anesthetic effects at high concentrations.[1]

• Incompatibility: Avoid strong oxidizing agents and alkali metals (risk of defluorination/explosion).[1]

References

• ChemicalBook. 1-Pentanol, 4,4,5,5-tetrafluoro- Product Page (CAS 1081542-84-8).[2] Retrieved from .[1]

• Bidepharm. 4,4,5,5-Tetrafluoropentan-1-ol Catalog Entry. Retrieved from .[1][3]

• GuideChem. 5-Bromo-4,4,5,5-tetrafluoropentan-1-ol (CAS 222725-20-4).[4][5] Retrieved from .[1]

• PubChem. 4,4,5,5,5-Pentafluoropentan-1-ol (Analog Reference). CID 11138000.[1] Retrieved from .[1]

• Sigma-Aldrich. 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol (Analog Reference). CAS 355-80-6. Retrieved from .[1]

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Protocols & Analytical Methods

Synthesis of 4,4,5,5-Tetrafluoropentan-1-ol from Tetrafluoroethylene: An Application Note and Detailed Protocol

For inquiries: [Contact Information]

Introduction: The Significance of Fluorinated Alcohols

Fluorinated organic compounds play a pivotal role in modern science and technology, with applications spanning pharmaceuticals, agrochemicals, and materials science. The unique physicochemical properties imparted by fluorine atoms, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, make them highly sought-after building blocks in drug discovery and development. Among these, fluorinated alcohols are particularly valuable intermediates. This application note provides a comprehensive guide for the synthesis of 4,4,5,5-tetrafluoropentan-1-ol, a key fluorinated alcohol, from the readily available starting materials tetrafluoroethylene (TFE) and methanol. This protocol is designed for researchers, scientists, and professionals in drug development, offering in-depth technical guidance, field-proven insights, and a strong emphasis on safety and scientific integrity.

Synthetic Strategy: Radical-Initiated Telomerization

The synthesis of 4,4,5,5-tetrafluoropentan-1-ol from tetrafluoroethylene and methanol is achieved through a well-established process known as radical-initiated telomerization . This method involves the radical addition of a "telogen" (in this case, methanol) across the double bond of a "taxogen" (tetrafluoroethylene). The reaction is initiated by a radical initiator, typically a peroxide, which decomposes upon heating to generate radicals.

The core of this synthetic approach lies in the controlled addition of methanol to TFE to yield the desired 1:1 adduct, 4,4,5,5-tetrafluoropentan-1-ol. However, the reaction can also produce higher-order telomers, where multiple TFE units are incorporated. Optimizing the reaction conditions is therefore crucial to maximize the yield of the target molecule.

Reaction Mechanism

The telomerization process proceeds via a free-radical chain mechanism, which can be broken down into three key stages:

• Initiation: The reaction is initiated by the thermal decomposition of a radical initiator, such as di-tert-butyl peroxide (DTBP), to generate highly reactive radicals. These primary radicals then abstract a hydrogen atom from methanol to produce the hydroxymethyl radical (•CH₂OH).

• Propagation: The hydroxymethyl radical adds to the electron-deficient double bond of tetrafluoroethylene. This addition is regioselective, with the radical attacking one of the carbon atoms of the double bond. The resulting radical intermediate can then either abstract a hydrogen atom from another methanol molecule to form the desired product and regenerate the hydroxymethyl radical, continuing the chain, or it can add to another molecule of TFE, leading to the formation of higher molecular weight telomers.

• Termination: The radical chain reactions are terminated by the combination of any two radical species present in the reaction mixture.

Experimental Protocol: Synthesis of 4,4,5,5-Tetrafluoropentan-1-ol

This protocol details the step-by-step procedure for the synthesis of 4,4,5,5-tetrafluoropentan-1-ol in a high-pressure autoclave reactor. Extreme caution must be exercised when working with tetrafluoroethylene due to its flammability and potential for explosive decomposition. [1] All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
Tetrafluoroethylene (TFE)	≥99.9%	(Specify Supplier)	116-14-3	Inhibited with a suitable stabilizer (e.g., d-limonene).[2]
Methanol (MeOH)	Anhydrous, ≥99.8%	(Specify Supplier)	67-56-1
Di-tert-butyl peroxide (DTBP)	98%	(Specify Supplier)	110-05-4	Radical initiator.
Nitrogen (N₂)	High purity, ≥99.998%	(Specify Supplier)	7727-37-9	For inerting the reactor.
Dichloromethane (DCM)	ACS Grade	(Specify Supplier)	75-09-2	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	(Specify Supplier)	7487-88-9	For drying.

Equipment

• High-pressure autoclave reactor (e.g., Parr reactor) equipped with a stirrer, pressure gauge, thermocouple, gas inlet, and rupture disc.[3]

• Gas handling system for tetrafluoroethylene.

• Chilling system for the reactor.

• Rotary evaporator.

• Standard laboratory glassware.

• Fractional distillation apparatus.

Detailed Step-by-Step Procedure

1. Reactor Preparation and Inerting:

• Thoroughly clean and dry the autoclave reactor.

• Assemble the reactor according to the manufacturer's instructions.

• Purge the reactor with high-purity nitrogen for at least 30 minutes to ensure an inert atmosphere. This is a critical step to prevent the formation of explosive peroxides with any residual air.[4]

2. Charging the Reactor:

• In a separate flask, prepare a solution of di-tert-butyl peroxide in anhydrous methanol. The molar ratio of methanol to TFE should be in large excess to favor the formation of the 1:1 adduct. A typical starting point is a 10:1 molar ratio of methanol to TFE. The initiator concentration is typically 1-2 mol% relative to TFE.

• Cool the autoclave to 0-5 °C using a chilling system.

• Carefully introduce the methanolic solution of the initiator into the cooled autoclave.

3. Introduction of Tetrafluoroethylene:

• Connect the TFE gas cylinder to the autoclave via a high-pressure line equipped with a check valve and a pressure regulator.

• Slowly introduce the desired amount of TFE into the reactor. The amount of TFE can be determined by monitoring the pressure increase in the reactor of a known volume or by using a mass flow controller. Do not exceed the maximum pressure rating of the autoclave.

4. Reaction Conditions:

• Once the TFE is charged, begin stirring the reaction mixture.

• Gradually heat the reactor to the desired reaction temperature. A typical temperature range for this telomerization is 120-140 °C.[5] The pressure inside the reactor will increase with temperature.

• Maintain the reaction at this temperature for a specified period, typically 4-6 hours, while continuously monitoring the pressure and temperature.[5]

5. Reaction Quenching and Work-up:

• After the reaction is complete, cool the autoclave to room temperature.

• Carefully vent the unreacted TFE gas into a suitable scrubbing system or through a controlled release in a well-ventilated area, away from ignition sources.

• Open the autoclave and transfer the liquid reaction mixture to a round-bottom flask.

• Remove the excess methanol using a rotary evaporator.

• The crude product will be a mixture of 4,4,5,5-tetrafluoropentan-1-ol and higher-order telomers.

6. Purification:

• Purify the crude product by fractional distillation under reduced pressure. The desired 4,4,5,5-tetrafluoropentan-1-ol has a higher boiling point than any remaining starting materials and a lower boiling point than the higher telomers.

• Collect the fraction corresponding to the boiling point of 4,4,5,5-tetrafluoropentan-1-ol.

Characterization and Analysis

The identity and purity of the synthesized 4,4,5,5-tetrafluoropentan-1-ol should be confirmed using a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the different protons in the molecule. The triplet for the -CH₂-OH protons, a triplet for the -CH₂- group adjacent to the fluorinated carbons, and a broad singlet for the hydroxyl proton.

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing fluorinated compounds. It will show distinct signals for the two different fluorine environments (-CF₂- and -CF₂H).[6][7]

Table 1: Expected NMR Data for 4,4,5,5-Tetrafluoropentan-1-ol

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	~3.8	t	HO-CH₂ -
¹H	~2.2	tt	-CH₂ -CF₂-
¹H	~6.0	tt	J(H,F) ≈ 52, J(H,F) ≈ 5	-CF₂-CH F₂
¹H	~2.5	s (broad)	-OH
¹⁹F	~ -124	d	J(F,H) ≈ 52	-CF₂ -CHF₂
¹⁹F	~ -138	dt	J(F,H) ≈ 52, J(F,H) ≈ 5	-CF₂-CHF₂

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of the product and to confirm its molecular weight. The gas chromatogram should show a major peak corresponding to 4,4,5,5-tetrafluoropentan-1-ol. The mass spectrum will exhibit a molecular ion peak (M⁺) and characteristic fragmentation patterns for fluorinated alcohols.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Table 2: Expected FTIR Data for 4,4,5,5-Tetrafluoropentan-1-ol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350	Broad	O-H stretch (hydroxyl group)
~2950	Medium	C-H stretch (aliphatic)
~1100-1300	Strong	C-F stretch
~1050	Strong	C-O stretch (primary alcohol)[9]

Safety Considerations

Tetrafluoroethylene is a highly hazardous substance and must be handled with extreme care.

• Flammability and Explosion Hazard: TFE is extremely flammable and can form explosive mixtures with air. It can also decompose explosively, even in the absence of air, when subjected to heat, pressure, or certain initiators.[1] All reactions should be conducted behind a blast shield.

• Toxicity: TFE is a suspected carcinogen and can cause irritation to the eyes, skin, and respiratory system.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields or goggles, a face shield, a flame-retardant lab coat, and heavy-duty gloves.

• Ventilation: All work with TFE must be performed in a well-ventilated fume hood.

• Autoclave Safety: Ensure the autoclave is properly maintained and operated by trained personnel. Never exceed the pressure and temperature limits of the reactor.[10][11]

• Emergency Procedures: Be familiar with emergency procedures, including the location of fire extinguishers, safety showers, and eyewash stations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product yield	Inactive initiator	Use a fresh batch of initiator.
Ensure the reaction temperature is sufficient for initiator decomposition.
Insufficient mixing	Increase the stirring speed.
Leak in the reactor	Check all seals and connections of the autoclave.
Formation of high molecular weight polymers	Low ratio of methanol to TFE	Increase the molar excess of methanol.
High reaction temperature	Lower the reaction temperature.
Reaction runaway (uncontrolled increase in temperature and pressure)	Too much initiator	Reduce the amount of initiator.
Inadequate cooling	Ensure the reactor's cooling system is functioning correctly.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for 4,4,5,5-tetrafluoropentan-1-ol.

Conclusion

This application note provides a detailed and comprehensive guide for the synthesis of 4,4,5,5-tetrafluoropentan-1-ol from tetrafluoroethylene and methanol via radical-initiated telomerization. By following the outlined protocol and adhering to the stringent safety precautions, researchers can safely and efficiently produce this valuable fluorinated building block. The provided information on reaction mechanisms, purification, and characterization will aid in the successful execution and validation of this synthesis, empowering further research and development in the fields of medicinal chemistry and materials science.

References

• Guiot, J., Alric, J., Améduri, B., Rousseau, A., & Boutevin, B. (2001). Synthesis of fluorinated telomers. Part 6. Telomerisation of chlorotrifluoroethylene with methanol. New Journal of Chemistry, 25(8), 1185–1190. [Link]

• Boschet, F., & Ameduri, B. (2014). (Co)polymers of Chlorotrifluoroethylene: Synthesis, Properties, and Applications. Chemical Reviews, 114(2), 927–980. [Link]

• This journal is © The Royal Society of Chemistry 2015. (2015). Dalton Transactions, 44(23), 10582–10594. [Link]

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• Kichigin, V. I., et al. (2020). Tetrafluoroethylene telomers: Radiation-initiated chemical synthesis, properties, and application prospects. Russian Journal of General Chemistry, 90(13), 2736-2743. [Link]

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• Alric, J., et al. (2002). Synthesis of fluorinated telomers—Part 7. Telomerization of 1,1-difluoro-2-chloroethylene and 1,2-difluoro-1,2 dichloroethylene with methanol. Journal of Fluorine Chemistry, 117(1), 63-71. [Link]

• Huttmann, F., et al. (2007). Gas chromatography-negative ion chemical ionisation mass spectrometry using o-(pentafluorobenzyloxycarbonyl)-2,3,4,5-tetrafluorobenzoyl derivatives for the quantitative determination of methylphenidate in human plasma. Journal of Chromatography B, 852(1-2), 529-536. [Link]

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• Chemistry : The Mystery of Molecules. (2021, September 12). Tetrafluoroethylene (TFE) basic idea and preparation. [Video]. YouTube. [Link]

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• AZoM. (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. [Link]

• Oger, N., et al. (2015). Unexpected Radical Telomerisation of Vinylidene Fluoride with 2-Mercaptoethanol. Molecules, 20(9), 15939–15955. [Link]

• Consolidated Sterilizer Systems. (n.d.). Autoclaving Liquids: Ensure Sterility, Avoid the Burn. [Link]

• DeSimone, J. M., et al. (2002). Copolymerization of Tetrafluoroethylene and 2,2-Bis(trifluoromethyl)-4,5-difluoro-1,3-dioxole in Supercritical Carbon Dioxide. Macromolecules, 35(21), 7874-7879. [Link]

• Plastics Europe. (2024). Guide for the Safe Handling of Tetrafluoroethylene. [Link]

• Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6565. [Link]

• Tedder, J. M., & Walton, J. C. (1975). Free radical addition to olefins. Part 11.—Telomerization of tetrafluoroethylene with dibromodifluoromethane and trifluoroiodomethane. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 71, 1135-1143. [Link]

• Airgas. (2018). SAFETY DATA SHEET: Tetrafluoroethylene. [Link]

• Afandi, A., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 1-16. [Link]

• The George Washington University. (n.d.). Autoclave Safety. [Link]

• Sari, Y., et al. (2018). The FTIR spectra of: (a) 4,4-diaminodiphenyl eter, (b) vanillin,... [Link]

• Gillespie, R. J., & Quail, J. W. (1963). 19F N.M.R. spectra of heptavalent fluorides and oxide pentafluorides. Journal of the Chemical Society (Resumed), 381-386. [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Tetrafluoroethylene. [Link]

• The George Washington University. (n.d.). Autoclave Safety. [Link]

• SpectraBase. (n.d.). 1,1,1,2,4,4,5,5,5-NONAFLUORO-2-TRIFLUOROMETHYL-PENTAN-3-ONE. [Link]

• Yuliani, G. A., & Fitri, A. S. (2021). GC-MS Analysis of Organic Compounds: A Step-by-Step Tutorial. Indonesian Journal of Multidisciplinary Research, 1(1), 1-10. [Link]

• Ohio State University. (n.d.). FTIR Analysis of Particulate Matter Collected on Teflon Filters in Columbus, OH. [Link]

• Ahmad, V. U., et al. (2022). Structure–fragmentation study of pentacyclic triterpenoids using electrospray ionization quadrupole time‐of‐flight tandem mass spectrometry (ESI‐QTOFMS/MS). Rapid Communications in Mass Spectrometry, 36(3), e9243. [Link]

• Agrawal, S., et al. (2010). FTIR Spectroscopy: A Tool for Quantitative Analysis of Ciprofloxacin in Tablets. Indian Journal of Pharmaceutical Sciences, 72(1), 134–136. [Link]

• Zhang, L., et al. (2015). Fourier transform infrared spectroscopy for the distinction of MCF-7 cells treated with different concentrations of 5-fluorouracil. Analytical and Bioanalytical Chemistry, 407(23), 7029–7036. [Link]

• Yu, J. X., & Hall, D. A. (2013). New Frontiers and Developing Applications in 19F NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 70, 1-17. [Link]

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Application Note: A Comprehensive Protocol for the Esterification of 4,4,5,5-Tetrafluoropentan-1-ol

Introduction: The Significance of Fluorinated Esters in Modern Chemistry

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug discovery and materials science. Fluorination can profoundly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets. Consequently, fluorinated building blocks, such as 4,4,5,5-tetrafluoropentan-1-ol, are of significant interest. The conversion of such alcohols into their corresponding esters generates a versatile class of compounds. These fluorinated esters serve as key intermediates in the synthesis of complex pharmaceuticals, agrochemicals, and advanced polymers with unique thermal and chemical resistance properties.[1][2] This application note provides a detailed protocol for the esterification of 4,4,5,5-tetrafluoropentan-1-ol, focusing on the widely applicable Fischer-Speier esterification method.

Understanding the Reaction: The Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and reliable method for the synthesis of esters from a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[3][4][5] The reaction is a reversible process, and to achieve high yields, the equilibrium must be shifted towards the formation of the ester. This is typically accomplished by using an excess of one of the reactants (usually the less expensive one) or by removing water as it is formed.[3][4]

The mechanism of the Fischer esterification involves several key steps:

• Protonation of the Carboxylic Acid: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon more electrophilic.[5][6]

• Nucleophilic Attack: The alcohol, acting as a nucleophile, attacks the protonated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[6]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[5]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated to yield the final ester product and regenerate the acid catalyst.

Special Considerations for Fluorinated Alcohols

The presence of electron-withdrawing fluorine atoms in 4,4,5,5-tetrafluoropentan-1-ol reduces the nucleophilicity of the hydroxyl group. This can make the esterification reaction more challenging compared to its non-fluorinated counterparts. To overcome this, the reaction may require more forcing conditions, such as higher temperatures, longer reaction times, or a higher concentration of the acid catalyst, to achieve a satisfactory conversion.

Experimental Protocol: Synthesis of 4,4,5,5-Tetrafluoropentyl Acetate

This protocol details the synthesis of 4,4,5,5-tetrafluoropentyl acetate as a representative example of the esterification of 4,4,5,5-tetrafluoropentan-1-ol.

Reagents and Materials

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Quantity	Notes
4,4,5,5-Tetrafluoropentan-1-ol	C5H8F4O	160.11	1.0 eq (e.g., 10.0 g)	Starting alcohol.
Acetic Acid, Glacial	CH3COOH	60.05	3.0 eq	Reactant and solvent.
Sulfuric Acid, Concentrated	H2SO4	98.08	0.1 eq	Catalyst.
Diethyl Ether	(C2H5)2O	74.12	As needed	For extraction.
Saturated Sodium Bicarbonate Solution	NaHCO3(aq)	-	As needed	For neutralization.
Brine (Saturated NaCl solution)	NaCl(aq)	-	As needed	For washing.
Anhydrous Magnesium Sulfate	MgSO4	120.37	As needed	Drying agent.
Round-bottom flask	-	-	100 mL	Reaction vessel.
Reflux condenser	-	-	-	-
Heating mantle with magnetic stirrer	-	-	-	-
Separatory funnel	-	-	250 mL	For work-up.
Rotary evaporator	-	-	-	For solvent removal.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 4,4,5,5-tetrafluoropentyl acetate.

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4,4,5,5-tetrafluoropentan-1-ol (1.0 eq) and glacial acetic acid (3.0 eq).

  • Place the flask in an ice bath to cool the mixture.

  • Slowly and carefully add concentrated sulfuric acid (0.1 eq) to the stirred mixture. Caution: The addition of sulfuric acid is exothermic.

  • Remove the ice bath and attach a reflux condenser to the flask.

• Reaction:

  • Heat the mixture to reflux (approximately 110-120 °C) using a heating mantle.

  • Maintain the reflux with vigorous stirring for 4-8 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by taking small aliquots. A study on a similar fluorinated alcohol, 2,2,3,3,4,4,4-heptafluorobutan-1-ol, demonstrated that significant conversion is achieved under these conditions.[7]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the cooled mixture to a 250 mL separatory funnel.

  • Add diethyl ether (50 mL) to the separatory funnel to dilute the reaction mixture and facilitate extraction.

  • Wash the organic layer sequentially with:

    • Water (2 x 50 mL) to remove the excess acetic acid and sulfuric acid.

    • Saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid. Caution: CO2 evolution will occur, so vent the separatory funnel frequently.

    • Brine (1 x 50 mL) to remove any residual water and aid in phase separation.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Isolation and Purification:

  • Filter the drying agent from the organic solution.

  • Remove the diethyl ether using a rotary evaporator to obtain the crude 4,4,5,5-tetrafluoropentyl acetate.

  • For higher purity, the crude product can be purified by fractional distillation under atmospheric or reduced pressure.

Process Optimization and Troubleshooting

Parameter	Recommendation	Rationale	Troubleshooting
Catalyst	Sulfuric acid is a common and effective catalyst. Other strong acids like p-toluenesulfonic acid can also be used.	Strong acids are necessary to protonate the carboxylic acid and activate it for nucleophilic attack.[4][6]	Low Conversion: Increase the catalyst loading slightly (e.g., to 0.15 eq).
Temperature	Reflux temperature of the reaction mixture.	Higher temperatures increase the reaction rate and help to overcome the lower reactivity of the fluorinated alcohol.	Decomposition: If decomposition is observed, reduce the reaction temperature and extend the reaction time.
Reactant Ratio	An excess of the carboxylic acid is used.	Using an excess of one reactant drives the equilibrium towards the product side according to Le Châtelier's principle.[4]	Incomplete Reaction: Increase the excess of the carboxylic acid (e.g., to 4-5 eq).
Water Removal	Not explicitly included in this protocol for simplicity, but a Dean-Stark apparatus can be used.	Removing water as it is formed is another effective way to shift the equilibrium towards the ester.	Low Yield: For challenging esterifications, consider using a Dean-Stark trap with a suitable solvent (e.g., toluene) to azeotropically remove water.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the esterification of 4,4,5,5-tetrafluoropentan-1-ol using the Fischer-Speier method. By understanding the reaction mechanism and the specific considerations for fluorinated alcohols, researchers can successfully synthesize the corresponding esters, which are valuable building blocks in various fields of chemical research and development. The provided protocol, along with the optimization and troubleshooting guide, offers a robust starting point for the efficient synthesis of this important class of molecules.

References

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• LibreTexts. Fischer Esterification. (2023-01-22). [Link]

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• Master Organic Chemistry. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022-11-16). [Link]

• National Center for Biotechnology Information. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides. [Link]

• Google Patents.
• Google Patents. US4304925A - Process for purifying esters.

• HMC Undergraduate Research Opportunities. Beyond Amide Bond Formation: TCFH as a Reagent for Esterification. (2023-06-27). [Link]

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• MDPI. 2,2,3,3,4,4,4-Heptafluorobutyl Acetate—Chemical Equilibrium and Kinetics of the Esterification Reaction of 2,2,3,3,4,4,4-Heptafluorobutan-1-ol and Acetic Acid in the Presence of an Acidic Catalyst. [Link]

• ResearchGate. (PDF) 2,2,3,3,4,4,4-Heptafluorobutyl Acetate—Chemical Equilibrium and Kinetics of the Esterification Reaction of 2,2,3,3,4,4,4-Heptafluorobutan-1-ol and Acetic Acid in the Presence of an Acidic Catalyst. [Link]

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Application Note: Leveraging 4,4,5,5-Tetrafluoropentan-1-ol as a Tunable Fluorinated Linker in Drug Discovery and Bioconjugation

Abstract

Linker molecules are critical components in modern therapeutics, dictating the spatial orientation, solubility, and metabolic stability of complex molecules such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs). The strategic incorporation of fluorine into linker scaffolds offers a powerful method for fine-tuning these properties. This application note provides a detailed guide for researchers on the use of 4,4,5,5-Tetrafluoropentan-1-ol, a versatile and partially fluorinated building block. We present the scientific rationale for its use, its key physicochemical properties, and detailed, field-proven protocols for its activation and subsequent functionalization for bioorthogonal "click" chemistry. Furthermore, we explore its application in advanced modalities like PROTAC design, offering a comprehensive resource for medicinal chemists and drug development professionals.

The Strategic Advantage of Fluorinated Linkers

In the design of sophisticated therapeutics, the linker is not merely a passive spacer but an active modulator of a drug's overall performance. The choice of linker can significantly influence a molecule's pharmacokinetics (PK) and pharmacodynamics (PD).[1][2] Fluorine has become an indispensable tool in medicinal chemistry for its ability to impart unique properties not easily replicated by other elements.[3]

The introduction of fluorine can:

• Enhance Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation by cytochrome P450 enzymes. Placing fluorine atoms at strategic positions can shield adjacent, more labile sites from metabolism.[3]

• Modulate Lipophilicity: Fluorination generally increases lipophilicity, which can improve cell membrane permeability—a critical factor for oral bioavailability and for enabling molecules like PROTACs to reach their intracellular targets.[1]

• Alter Acidity/Basicity: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby acidic protons or reduce the basicity of proximal amines, influencing drug-target interactions and solubility.

• Control Conformation: Fluorine substitution can create conformational biases, locking a flexible linker into a more rigid and biologically active orientation. This is particularly crucial in PROTACs, where the linker's geometry dictates the formation of a productive ternary complex between the target protein and an E3 ligase.[4]

4,4,5,5-Tetrafluoropentan-1-ol represents an intelligent linker precursor. Its structure provides a non-fluorinated, three-carbon aliphatic chain terminating in a primary alcohol—a versatile chemical handle for functionalization. This is coupled to a difluoromethylene and a difluoromethyl group, which act as a "metabolic shield" and a lipophilic modulator, offering a balanced profile for diverse applications.

Physicochemical Properties and Safety

While specific experimental data for 4,4,5,5-Tetrafluoropentan-1-ol is not widely published, its properties can be reliably estimated and compared to its well-documented analogue, 4,4,5,5,5-Pentafluoro-1-pentanol.

Property	Value (4,4,5,5-Tetrafluoropentan-1-ol)	Representative Data (4,4,5,5,5-Pentafluoro-1-pentanol)[5]
CAS Number	Not assigned	148043-73-6
Molecular Formula	C₅H₈F₄O	C₅H₇F₅O
Molecular Weight	160.11 g/mol	178.10 g/mol
Appearance	Predicted: Colorless Liquid	Colorless Liquid
Boiling Point	Predicted: ~120-130 °C	133-135 °C
Density	Predicted: ~1.2-1.3 g/mL	1.35 g/mL
Calculated LogP	~1.5	~1.7

Safety and Handling

Fluorinated alcohols should be handled with care in a well-ventilated chemical fume hood.[6] Based on data for analogous compounds, 4,4,5,5-Tetrafluoropentan-1-ol should be considered a skin and eye irritant.[7][8]

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a flame-retardant lab coat, and chemical-resistant gloves (nitrile is acceptable for incidental contact).

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Keep away from strong oxidizing agents and ignition sources.[9]

• Storage: Store in a tightly sealed container in a cool, dry place.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Core Protocols: Activation and Functionalization

The primary alcohol of 4,4,5,5-Tetrafluoropentan-1-ol is a versatile but unreactive handle. To be used as a linker, it must first be "activated" by converting the hydroxyl group into a good leaving group, such as a tosylate. This activated intermediate can then be readily converted into a variety of functional linkers.

Protocol 1: Activation via Tosylation

This protocol converts the primary alcohol into a p-toluenesulfonate (tosylate), an excellent leaving group for subsequent Sₙ2 reactions. The causality here is that the sulfonate group is highly electron-withdrawing, making the attached carbon atom highly electrophilic and susceptible to nucleophilic attack.[10]

Materials:

• 4,4,5,5-Tetrafluoropentan-1-ol

• p-Toluenesulfonyl chloride (TsCl)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine (as base and HCl scavenger)

• 4-(Dimethylamino)pyridine (DMAP, catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Dissolve 4,4,5,5-Tetrafluoropentan-1-ol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) and a catalytic amount of DMAP (0.1 eq).

• Slowly add p-toluenesulfonyl chloride (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting alcohol is consumed (typically 2-4 hours).

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude tosylate.

• Purify the product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the pure 4,4,5,5-tetrafluoropentyl tosylate. Characterize by ¹H NMR, ¹⁹F NMR, and MS.

Protocol 2: Synthesis of an Azide-Terminated Linker for Click Chemistry

This protocol uses the activated tosylate from Protocol 1 to install a terminal azide, a key functional group for bioorthogonal "click" chemistry. The azide anion (N₃⁻) is an excellent nucleophile that readily displaces the tosylate leaving group.[11]

Materials:

• 4,4,5,5-tetrafluoropentyl tosylate (from Protocol 1)

• Sodium azide (NaN₃)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Deionized water

Procedure:

• Dissolve the tosylate (1.0 eq) in anhydrous DMF in a round-bottom flask.

• Add sodium azide (1.5 - 2.0 eq). Caution: Sodium azide is highly toxic. Handle with extreme care.

• Heat the reaction mixture to 60-80 °C and stir until TLC analysis indicates complete consumption of the starting material (typically 4-12 hours).

• Cool the reaction to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic extracts and wash them with brine to remove residual DMF.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure. Caution: Do not heat the crude azide to dryness to avoid potential detonation of residual azide salts.

• The resulting 1-azido-4,4,5,5-tetrafluoropentane is often used directly in the next step without further purification. If necessary, it can be purified by careful column chromatography.

Caption: Workflow for activating the alcohol and installing an azide handle.

Application in Bioconjugation via Click Chemistry

The azide-terminated tetrafluoro-linker is an ideal component for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the quintessential "click" reaction.[][13] This reaction is highly efficient, specific, and biocompatible, making it perfect for conjugating the linker to proteins, peptides, or small molecule drugs that have been functionalized with a terminal alkyne.[14][15]

Protocol 3: General CuAAC Bioconjugation

This protocol describes the conjugation of the azide-linker to an alkyne-bearing biomolecule (e.g., a peptide).

Materials:

• 1-azido-4,4,5,5-tetrafluoropentane (from Protocol 2)

• Alkyne-modified biomolecule (e.g., Peptide-Alkyne)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand

• Phosphate-buffered saline (PBS) or appropriate aqueous buffer

Procedure:

• Prepare a stock solution of the alkyne-modified biomolecule in the reaction buffer (e.g., PBS).

• Prepare separate stock solutions of CuSO₄, sodium ascorbate, and the THPTA ligand in deionized water.

• In a microcentrifuge tube, add the alkyne-biomolecule solution.

• Add the azide-linker (1.5-3.0 eq) from a stock solution in a water-miscible solvent like DMSO.

• Premix the CuSO₄ (0.1 eq) and THPTA (0.5 eq) solutions and add them to the reaction tube. The THPTA ligand stabilizes the Cu(I) oxidation state and protects the biomolecule from oxidative damage.[14]

• Initiate the reaction by adding freshly prepared sodium ascorbate solution (1.0 eq). Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ.

• Allow the reaction to proceed at room temperature for 1-4 hours.

• Monitor the reaction progress using LC-MS to observe the formation of the desired conjugate product.

• Purify the resulting fluorinated biomolecule conjugate using an appropriate method, such as reverse-phase HPLC or size-exclusion chromatography.

Caption: Conceptual diagram of the CuAAC bioconjugation reaction.

Application in PROTAC Design

In a PROTAC, the linker connects a warhead (binds to the target protein) to an E3 ligase ligand. The length, rigidity, and physicochemical properties of this linker are paramount for inducing a stable and effective ternary complex (Target–PROTAC–E3 Ligase), which is a prerequisite for target ubiquitination and degradation.[4]

The 4,4,5,5-tetrafluoropentyl core can be used to:

• Optimize Permeability and Exposure: The fluorinated segment increases lipophilicity, which can help the typically large and polar PROTAC molecule cross the cell membrane.

• Tune Solubility: While highly fluorinated chains can decrease aqueous solubility, the partial fluorination in this linker provides a balance, mitigating this risk.

• Introduce Conformational Rigidity: The gauche effect induced by fluorine atoms can reduce the number of low-energy conformations the linker can adopt. This pre-organization can lower the entropic penalty of forming the ternary complex, potentially increasing degradation efficiency (DC₅₀) and rate (Dₘₐₓ).

Researchers can synthesize a library of PROTACs where the 4,4,5,5-tetrafluoropentyl linker is attached to the warhead and E3 ligand at different points, systematically exploring the optimal geometry for ternary complex formation.

Caption: The central role of the linker in a PROTAC molecule.

Troubleshooting and Key Considerations

• Low Yield in Tosylation (Protocol 1): Ensure all reagents and solvents are anhydrous. Moisture will hydrolyze the TsCl and deactivate the reaction. Ensure the base (TEA) is fresh and pure.

• Incomplete Azide Substitution (Protocol 2): The tosylate may be sterically hindered. Increasing the reaction temperature or using a more polar aprotic solvent like DMSO can improve results. Ensure the sodium azide is fully dissolved.

• Poor CuAAC Reaction (Protocol 3): The Cu(I) catalyst is sensitive to oxygen. Degassing the buffer before use can be beneficial. Ensure the sodium ascorbate solution is made fresh, as it degrades in solution. The THPTA ligand is highly recommended to improve reaction rates and protect sensitive biomolecules.

• PROTAC Optimization: If a PROTAC shows poor permeability or high efflux, incorporating a fluorinated linker like this one is a rational strategy to increase lipophilicity. Conversely, if solubility is an issue, balancing the fluorinated linker with more polar components may be necessary.

Conclusion

4,4,5,5-Tetrafluoropentan-1-ol is a highly valuable building block for the modern medicinal chemist. Its segmented design—a reactive alcohol handle and a fluorinated core—provides a platform for creating linkers with tunable properties. By following the detailed protocols for activation and functionalization provided herein, researchers can readily incorporate this linker into bioconjugates, PROTACs, and other complex molecular architectures. The strategic use of this and similar fluorinated linkers will continue to enable the development of more potent, stable, and effective therapeutics.

References

• Chem-Impex. (n.d.). 4,4,5,5,5-Pentafluoro-1-pentanol. Retrieved from [Link]

• PubChem. (n.d.). 4,5,5,5-Tetrafluoro-4-(heptafluoropropoxy)pentan-1-ol. Retrieved from [Link]

• PubChem. (n.d.). Perfluoropentane. Retrieved from [Link]

• PubChem. (n.d.). 4,4,5,5,5-Pentafluoropentane-1-thiol. Retrieved from [Link]

• PubChem. (n.d.). 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol. Retrieved from [Link]

• PubChem. (n.d.). 3,3,4,4,5,5,5-Heptafluoropentan-1-ol. Retrieved from [Link]

• Ashenhurst, J. (2015, March 10). Tosylates And Mesylates. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alkyl azide synthesis by azidonation, hydroazidation or substitution. Retrieved from [Link]

• Presolski, S. J., Hong, V., & Fokin, V. V. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153–162. Available at: [Link]

• ScienceMadness. (2021, April 12). Tosylate to Alkyl Azide reference please. Retrieved from [Link]

• PubChem. (n.d.). 4,5,5,5-tetrafluoro-4-(heptafluoropropoxy)pentan-1-ol. Retrieved from [Link]

• Hein, C. D., Liu, X. M., & Wang, D. (2008). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Pharmaceutical Research, 25(10), 2216-2230. Available at: [Link]

• Scott, J. S., et al. (2022). Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry, 65(9), 6549–6565. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Experimental Supporting Information. Retrieved from [Link]

• Daikin Chemicals. (2019, September 26). Safety Data Sheet: FLUOROALCOHOL N1. Retrieved from [Link]

• Cecchini, C., et al. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry, 76(4), 312-318. Available at: [Link]

• Cloudinary. (2017, March 9). Safety Data Sheet: High Performance Fluorinated Solvent. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• Synaffix. (2024, September 23). Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). 4,4,5,5,5-pentafluoropentanal. Retrieved from [Link]

• The Vespiary. (n.d.). Synthesis and Reduction of Azides. Retrieved from [Link]

• Zhang, W., et al. (2014). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules, 19(9), 13627–13639. Available at: [Link]

• Presolski, S. J., Hong, V., & Fokin, V. V. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. ResearchGate. Retrieved from [Link]

• Dong, Y., et al. (2023). Characteristic roadmap of linker governs the rational design of PROTACs. European Journal of Medicinal Chemistry, 258, 115582. Available at: [Link]

• Reddit. (2025, November 18). Reduction of alkyl azide to alkylamines. Retrieved from [Link]

• Barbero, M., et al. (2013). A simple and effective synthesis of aryl azides via arenediazonium tosylates. Tetrahedron Letters, 54(33), 4499-4502. Available at: [Link]

• Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Medicinal Chemistry, 13(9), 1133-1141. Available at: [Link]

• ResearchGate. (n.d.). Tosylation of alcohols: An effective strategy for the functional group transformation of organic derivatives of polyoxometalates. Retrieved from [Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 4. researchgate.net [researchgate.net]
• 5. 4,4,5,5,5-Pentafluoro-1-pentanol (PFP) — Valliscor [valliscor.com]
• 6. daikinchemicals.com [daikinchemicals.com]
• 7. 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol | C5H4F8O | CID 9641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3,3,4,4,5,5,5-Heptafluoropentan-1-ol | C5H5F7O | CID 2782534 - PubChem [pubchem.ncbi.nlm.nih.gov]
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oxidation of 4,4,5,5-Tetrafluoropentan-1-ol to 4,4,5,5-tetrafluoropentanoic acid

Executive Summary

This Application Note details the validated protocol for the oxidation of 4,4,5,5-tetrafluoropentan-1-ol (1) to 4,4,5,5-tetrafluoropentanoic acid (2) . This transformation is critical in the synthesis of fluorinated bioisosteres, where the tetrafluoroethyl group (

) serves as a lipophilic, metabolically stable surrogate for alkyl chains or polar functionalities.

While primary alcohols are routinely oxidized to acids, the presence of the polyfluorinated tail requires specific attention to pH conditions . Strong bases can trigger dehydrofluorination (elimination of HF) in polyfluoroalkyl chains containing

-protons. Therefore, this guide prioritizes an acidic oxidation pathway (Jones Oxidation) as the "Gold Standard" for laboratory-scale synthesis to ensure the integrity of the carbon-fluorine backbone, while providing a TEMPO-mediated alternative for scale-up scenarios.

Chemical Context & Strategy

Substrate Analysis

• Substrate: 4,4,5,5-Tetrafluoropentan-1-ol

• Structure:

• Key Feature: The terminal

  moiety.

• Risk Factor: The protons at C3 (adjacent to the

  group) are acidified by the electron-withdrawing fluorine atoms. Under strongly basic conditions (e.g., KMnO4/NaOH), there is a risk of E2 elimination to form the fluoro-alkene.

• Strategic Decision: Use Jones Reagent (CrO3/H2SO4) . The highly acidic environment stabilizes the fluorinated chain (preventing elimination) while rapidly oxidizing the alcohol to the carboxylic acid via the aldehyde hydrate.

Reaction Pathway

Figure 1: Mechanistic pathway of Jones Oxidation. The reaction proceeds through the aldehyde, which hydrates in situ and is further oxidized to the acid.[1]

Experimental Protocol: Jones Oxidation (Standard Method)

Scale: 10 mmol (approx. 1.7 g of starting material) Estimated Yield: 85–92% Purity: >98% (after Acid/Base extraction)

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5]	Amount	Role
4,4,5,5-Tetrafluoropentan-1-ol	~174.1	1.0	1.74 g	Substrate
Jones Reagent (2.5–2.7 M)	N/A	2.5	~10 mL	Oxidant
Acetone (Reagent Grade)	58.08	Solvent	30 mL	Solvent
Isopropanol	60.10	Excess	~5 mL	Quench

Preparation of Jones Reagent (if not bought premade): Dissolve 26.72 g of chromium trioxide (

) in 23 mL of concentrated , then dilute with water to a total volume of 100 mL.

Step-by-Step Methodology

Step 1: Setup

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar.

• Dissolve 1.74 g of 4,4,5,5-tetrafluoropentan-1-ol in 30 mL of acetone .

• Cool the solution to 0°C using an ice/water bath. Note: Cooling is crucial to moderate the exotherm and prevent loss of volatile intermediates.

Step 2: Oxidation [1][2][6][7][8][9]

• Load 10 mL of Jones Reagent into a pressure-equalizing addition funnel or a syringe.

• Add the Jones Reagent dropwise over 15–20 minutes.

  • Observation: The solution will transition from orange (Cr(VI)) to a murky green/brown suspension (Cr(III) salts).

• Maintain the orange color of the supernatant. If the solution turns completely green before addition is complete, the oxidant is consumed; ensure a slight excess of Jones reagent persists (persistent orange/red color).

• Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) . Stir for 2 hours.

Step 3: Quench

• Cool the mixture back to 0°C.

• Add Isopropanol (approx. 2–5 mL) dropwise until the solution turns completely green and the orange hue disappears.

  • Mechanism:[1][5][7][10][11] Isopropanol is oxidized to acetone, consuming the excess hazardous Cr(VI).

Step 4: Workup & Purification (Acid-Base Extraction) This step is self-validating; neutral impurities are removed in the organic wash, while the product is selectively isolated.

• Filtration: Decant the liquid or filter through a celite pad to remove chromium salts. Rinse the solids with acetone.

• Concentration: Remove acetone under reduced pressure (Rotavap) to obtain an aqueous residue.

• Partition: Dilute the residue with 30 mL Et2O (Diethyl Ether) or DCM and 30 mL Water .

• Extraction (Product Capture):

  • Since the product is an acid, it is currently in the organic layer (or dispersed).

  • CRITICAL STEP: Extract the organic layer with saturated

    solution (3 x 20 mL) .

  • Logic: The carboxylic acid (

    ) converts to the salt ( ) and moves to the aqueous layer. Impurities remain in the organic layer.

• Wash: Discard the organic layer (contains non-acidic impurities).

• Acidification (Product Release):

  • Cool the combined aqueous bicarbonate extracts to 0°C.

  • Slowly acidify to pH 1–2 using 6N HCl . Caution:

    evolution.

  • Observation: The product may oil out or precipitate.

• Final Extraction: Extract the acidified aqueous layer with DCM (3 x 25 mL) .

• Drying: Dry the combined DCM extracts over anhydrous

  , filter, and concentrate in vacuo.

Analytical Validation (QC)

Confirm the identity of 4,4,5,5-tetrafluoropentanoic acid using the following markers:

• NMR (CDCl3, 400 MHz):
  • 11.0–12.0 ppm (br s, 1H): Carboxylic acid proton ( ).
  • 5.6–6.0 ppm (tt, Hz, 1H): The terminal proton ( ). The large geminal coupling (~53 Hz) is diagnostic of the group.
  • 2.4–2.6 ppm (t, 2H): Protons to the carbonyl ( ).
• NMR:

  • Look for two distinct signals.[7] The terminal

    fluorines will appear as a doublet (due to H coupling), and the internal fluorines will show complex splitting.

• Mass Spectrometry (ESI-):

  • Observe

    peak (m/z ~187).

Alternative Protocol: TEMPO-Zhao Oxidation (Green/Scalable)

For laboratories restricting Chromium usage, the TEMPO/NaClO2 method is the preferred alternative.

• Reagents: Substrate (1.0 equiv), TEMPO (0.05 equiv),

  (2.0 equiv), NaOCl (0.02 equiv, bleach).

• Buffer: 0.67 M Sodium Phosphate buffer (pH 6.7). Strict pH control is required to prevent

  gas formation.

• Procedure:

  • Mix substrate, TEMPO, and buffer in Acetonitrile (ACN).

  • Warm to 35°C.

  • Simultaneously add dilute

    solution and dilute bleach solution dropwise.

  • Monitor reaction.[1][2][7] Quench with

    .

• Note: This method avoids heavy metals but requires careful monitoring of the exothermic decomposition of chlorite.

Workflow Diagram

Figure 2: Operational workflow for the isolation of high-purity tetrafluoropentanoic acid.

References

• Bowden, K., Heilbron, I. M., Jones, E. R. H., & Weedon, B. C. L. (1946).[12] "Researches on acetylenic compounds. Part I. The preparation of acetylenic ketones by oxidation of acetylenic carbinols and glycols." Journal of the Chemical Society, 39–45. (The foundational paper for Jones Oxidation ). Link

• Zhao, M., Li, J., Mano, E., Song, Z. J., & Tschaen, D. M. (1999). "Oxidation of Primary Alcohols to Carboxylic Acids with Sodium Chlorite Catalyzed by TEMPO and Bleach." Journal of Organic Chemistry, 64(7), 2564–2566. (Protocol for the TEMPO/NaClO2 alternative). Link

• Tojo, G., & Fernandez, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media. (Comprehensive guide on selecting oxidants for sensitive substrates). Link

• Valliscor. (n.d.). "4,4,5,5,5-Pentafluoro-1-pentanol (PFP) Technical Data." (Reference for properties of the homologous fluorinated alcohol). Link

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• 4. One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4,4,5,5,5-Pentafluoro-1-pentanol (PFP) — Valliscor [valliscor.com]
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• 12. download.e-bookshelf.de [download.e-bookshelf.de]

reaction conditions for nucleophilic substitution with 4,4,5,5-Tetrafluoropentan-1-ol

Application Note: Reaction Conditions for Nucleophilic Substitution with 4,4,5,5-Tetrafluoropentan-1-ol

Executive Summary & Strategic Rationale

4,4,5,5-Tetrafluoropentan-1-ol (and its analogs like the pentafluoro- derivative used in Fulvestrant) represents a critical class of "fluorinated spacers" in medicinal chemistry.[1][2][3][4] The terminal polyfluoroalkyl moiety (

or similar) serves two primary functions in drug design:

• Metabolic Blocking: The C-F bonds prevent oxidative metabolism (e.g., P450 hydroxylation) at the terminal positions of the alkyl chain.[5][4]

• Lipophilicity Modulation: The fluorine atoms lower the surface energy and increase lipophilicity (

  ) without significantly increasing steric bulk compared to a methyl group, often improving membrane permeability.[5][4]

This guide details the protocols for utilizing 4,4,5,5-tetrafluoropentan-1-ol in nucleophilic substitution reactions. We address two distinct reaction vectors:[5][2][6][7][8]

• Vector A (Alcohol as Nucleophile): Attaching the fluorinated chain to an acidic partner (phenol, imide) via Mitsunobu or Williamson ether synthesis.[1][5][4]

• Vector B (Alcohol as Electrophile): Activating the hydroxyl group (Tosylation/Mesylation) for subsequent displacement by external nucleophiles (amines, thiols).[5][4]

Physicochemical Properties & Handling

Property	Value / Characteristic	Impact on Protocol
Structure		Primary alcohol; -fluorination minimizes inductive deactivation of the -OH.[2][3][4][9]
Boiling Point	~130–140 °C (Est.)[5][2][3][4][9]	Non-volatile; can be dried under high vacuum without loss.[5][2][3][4][9]
Solubility	Soluble in THF, DCM, EtOAc.[1][5][3][4][9]	Critical: May exhibit "fluorous phase" behavior in cold Et2O or hexanes.[5][2][3][4][9] Use THF for reactions.
Acidity (pKa)	~15.5–16.0	Similar to n-pentanol.[5][2][3][4][9] The fluorines are too distant (3 carbons) to significantly lower pKa.[5][2][4]

Decision Framework: Choosing the Reaction Pathway

Before selecting a protocol, determine the role of the fluorinated alcohol in your synthesis.[1][5][4]

Figure 1: Decision matrix for selecting the appropriate substitution strategy.

Protocol A: Alcohol as Nucleophile (Mitsunobu Reaction)[2][3][5][9]

This is the gold-standard method for attaching the tetrafluoropentyl chain to phenols or N-heterocycles.[5][2][3][4] The reaction proceeds with inversion of configuration (irrelevant for this primary alcohol) and mild conditions.[5][2][4]

Reagents:

• Substrate: Phenol/Imide (1.0 equiv)

• Alcohol: 4,4,5,5-Tetrafluoropentan-1-ol (1.2 equiv)[1][2][3][4]

• Phosphine: Triphenylphosphine (

  ) (1.5 equiv)[5][2][4][9]

• Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) or DEAD (1.5 equiv)[5][2][4][9]

• Solvent: Anhydrous THF (0.1 – 0.2 M)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under Nitrogen (

  ), dissolve the Phenol (1.0 eq), 4,4,5,5-Tetrafluoropentan-1-ol (1.2 eq), and (1.5 eq) in anhydrous THF.

• Cooling: Cool the solution to 0 °C using an ice bath. Note: Cooling is critical to prevent side reactions (e.g., alkylation of the hydrazine byproduct).[1][5]

• Addition: Add DIAD (1.5 eq) dropwise via syringe over 10–15 minutes. The solution will turn yellow/orange.[5][2][4]

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 4–16 hours.

• Monitoring: Monitor by TLC or LC-MS. The fluorinated alcohol is often UV-inactive; monitor the consumption of the phenol.[5][2][3][4]

• Workup:

  • Concentrate the THF under reduced pressure.[5][2][4]

  • Triturate the residue with 10% Et2O in Hexanes (or cold Et2O) to precipitate Triphenylphosphine oxide (

    ).[5][2][4] Filter off the solid.[5][2][4]

  • Purify the filtrate via silica gel chromatography.[5][2][4]

Troubleshooting:

• Poor Conversion:[5][2][9] If the phenol is sterically hindered, use ADDP (1,1'-(azodicarbonyl)dipiperidine) and

  (tributylphosphine) which are more reactive.[1][5][2][4]

• Separation Issues: The fluorinated product may have similar polarity to

  .[5][2][4] Use a fluorinated solvent (e.g., Trifluorotoluene) for extraction if standard partitions fail.[1][5][4]

Protocol B: Activation & Displacement (Tosylation)[2][3][5][9]

When the target requires a Carbon-Nitrogen or Carbon-Sulfur bond (e.g., thioether formation similar to Fulvestrant synthesis), the alcohol must first be converted to a leaving group.[1][5][2][3][4]

Part 1: Tosylation (Synthesis of 4,4,5,5-tetrafluoropentyl-4-methylbenzenesulfonate)

Reagents:

• 4,4,5,5-Tetrafluoropentan-1-ol (1.0 equiv)[1][2][3][4]

• p-Toluenesulfonyl chloride (TsCl) (1.5 equiv)[5][2][3][4]

• Triethylamine (TEA) (2.0 equiv) or Pyridine (solvent)[5][2][4][9]

• DMAP (0.1 equiv, catalyst)

• DCM (Dichloromethane)[5][2][4][9]

Protocol:

• Dissolve the alcohol in DCM (0.2 M).[5][2][4]

• Add TEA and DMAP.[5][2][4] Cool to 0 °C.

• Add TsCl portion-wise.[5][2][4]

• Stir at Room Temperature for 4–6 hours.

• Quench: Add water. Separate organic layer.[5][2][4] Wash with 1M HCl (to remove amine), then Sat.[1][5][4]

  , then Brine.[1][5][4]

• Drying: Dry over

  and concentrate.

• Stability Note: The resulting tosylate is stable but should be stored at 4 °C.

Part 2: Nucleophilic Displacement ( )

Reagents:

• Nucleophile: Thiol (R-SH) or Amine (R-NH2)[2][3][4]

• Electrophile: 4,4,5,5-tetrafluoropentyl tosylate (from Part 1)[1][2][3][4]

• Base:

  (for thiols) or (for amines)[5][2][4][9]

• Solvent: DMF or Acetonitrile (

  )[5][2][4][9]

Protocol:

• Dissolve the Nucleophile (1.0 eq) in DMF.[5][2][4]

• Add Base (2.0 eq).[5][2][4] Stir for 15 mins to generate the anion.

• Add the Tosylate (1.1 eq).[5][2][4]

• Heat: Warm to 60–80 °C . Note: The inductive drag from the distant fluorines is minimal, but the steric bulk of the chain may slightly retard the rate compared to n-pentyl tosylate.[1][2][3]

• Monitor by LC-MS.[5][2][3][4]

• Standard aqueous workup.[5][2][4]

Critical "Fluorine Effects" & Safety[1][2][3][4][5][9]

• Solubility Anomalies: While 4,4,5,5-tetrafluoropentan-1-ol is not "perfluorinated," the

  tail creates a "hydrophobic/lipophobic" region.[1][2][3][4] In highly polar solvents (water/MeOH mixtures), the compound may oil out.[1][5][4] THF is the universal solvent of choice here.[5][2][4]

• NMR Characterization:

  • 1H NMR: The protons on C5 (terminal

    ) will appear as a distinct triplet of triplets (coupling to F and H) around 5.5–6.5 ppm ( Hz).[5][2][4]

  • 19F NMR: Essential for confirming the integrity of the chain.[5][2][4] Expect signals around -120 to -140 ppm.[5][2][3][4]

• Safety:

  • Thermal Decomposition: Do not heat above 200 °C. Decomposition can release HF.[5][2][4]

  • Base Sensitivity: While the C-F bond is strong, prolonged exposure to extremely strong bases (e.g., t-BuLi) could theoretically induce elimination, though this is unlikely at the

    position.[1][5][4]

Visual Workflow: Optimized Mitsunobu Cycle

Figure 2: Step-by-step workflow for the Mitsunobu coupling of 4,4,5,5-tetrafluoropentan-1-ol.

References

• Mitsunobu Reaction Mechanism & Protocols

  • Organic Chemistry Portal.[5][2][4] "Mitsunobu Reaction."[5][2][4] Available at: [Link][5][2][4][9]

• Fluorinated Alcohol Properties & Fulvestrant Intermediates

• General Nucleophilic Substitution Guides

  • ChemGuide.[5][2][4] "Nucleophilic Substitution."[5][2][4][10][11][12] Available at: [Link][5][2][4][9]

• Toxicity & Handling of Fluorinated Alcohols

  • PubChem Compound Summary.[5][2][4] "5-Bromo-4,4,5,5-tetrafluoropentan-1-ol" (Precursor data).[1][2][3][4] Available at: [Link][5][2][4][9]

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• 1. JP5135889B2 - Process for producing bromotetrafluoroalkanols - Google Patents [patents.google.com]
• 2. guidechem.com [guidechem.com]
• 3. dakenchem.com [dakenchem.com]
• 4. 4,5,5,5-Tetrafluoro-4-(heptafluoropropoxy)pentan-1-ol | C8H7F11O2 | CID 2776688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. dash.harvard.edu [dash.harvard.edu]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and evaluation of a series of 1,2,4,5-tetrazines for bioorthogonal conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 1-Pentanol, 2,2,3,3,4,4,5,5-octafluoro- (CAS 355-80-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. Methyltrifluoromethanesulfonate Catalyst in Direct Nucleophilic Substitution of Alcohols; One-Pot Synthesis of 4H-Chromene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Application of a nucleophilic substitution reaction for spectrofluorimetric quantification of ketamine in pharmaceutical and plasma matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Surface Modification using 4,4,5,5-Tetrafluoropentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Advantage of Fluorinated Surfaces

In the landscape of advanced materials and drug development, the precise control of surface properties is paramount. The introduction of fluorine into surface chemistries offers a powerful tool to modulate a material's interaction with its environment. The unique properties of the carbon-fluorine bond, including its high electronegativity and stability, can impart desirable characteristics such as hydrophobicity, oleophobicity, reduced friction, and enhanced biocompatibility.[1][2] These attributes are of critical importance in applications ranging from anti-fouling coatings for medical devices to the development of novel drug delivery systems where minimizing non-specific protein adsorption is crucial.

This technical guide provides detailed application notes and protocols for the surface modification of substrates using 4,4,5,5-Tetrafluoropentan-1-ol. We will explore two primary methodologies: the "grafting from" approach to create a robust polymer brush and the formation of a self-assembled monolayer (SAM). These protocols are designed to be self-validating, with in-depth explanations of the underlying chemistry and comprehensive characterization techniques to confirm the success of the modification.

Methodology 1: "Grafting From" Polymer Brushes of Poly(4,4,5,5-tetrafluoropentyl methacrylate)

The "grafting from" approach involves growing polymer chains directly from an initiator-functionalized surface. This method allows for the formation of dense, well-defined polymer brushes.[3] Here, we will first synthesize the methacrylate monomer from 4,4,5,5-Tetrafluoropentan-1-ol and then polymerize it from a silicon wafer surface using Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP).

Workflow for "Grafting From" Polymer Brush Synthesis

Caption: Workflow for creating a fluorinated polymer brush via SI-ATRP.

Part 1: Synthesis of 4,4,5,5-tetrafluoropentyl methacrylate (TFPMA)

This protocol is adapted from the Schotten-Baumann reaction for the synthesis of fluorinated methacrylate monomers.[4]

Materials:

• 4,4,5,5-Tetrafluoropentan-1-ol

• Methacryloyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Sodium hydroxide (NaOH) solution (1 M)

• Deionized water

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Ethyl acetate and hexane for elution

Protocol:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4,4,5,5-Tetrafluoropentan-1-ol (1 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM.

• Cool the stirred solution to 0 °C in an ice bath.

• Slowly add methacryloyl chloride (1.1 equivalents) dropwise to the solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Filter the reaction mixture to remove the triethylamine hydrochloride salt.

• Transfer the filtrate to a separatory funnel and wash sequentially with 1 M NaOH solution and deionized water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexane as the eluent to obtain pure 4,4,5,5-tetrafluoropentyl methacrylate (TFPMA).

Part 2: Immobilization of ATRP Initiator on a Silicon Wafer

This protocol is adapted from a procedure for immobilizing an ATRP initiator on a silica surface.[4]

Materials:

• Silicon wafers

• Toluene, anhydrous

• Isopropanol

• (3-Aminopropyl)triethoxysilane (APTES)

• α-Bromoisobutyryl bromide

• Triethylamine (Et₃N), anhydrous

• Dichloromethane (DCM), anhydrous

Protocol:

• Clean the silicon wafers by sonicating for 15 minutes each in toluene and then isopropanol. Dry the wafers under a stream of nitrogen.

• Further clean the wafers using a UV/Ozone cleaner for 20 minutes to generate hydroxyl groups on the surface.

• Immediately immerse the cleaned wafers in a 2% (v/v) solution of APTES in anhydrous toluene for 2 hours at room temperature to form a self-assembled monolayer.

• Rinse the wafers with toluene and then isopropanol, and then cure them in an oven at 110 °C for 30 minutes.

• In a flame-dried flask under an inert atmosphere, immerse the APTES-functionalized wafers in anhydrous DCM containing triethylamine (1.2 equivalents relative to the estimated surface amine groups).

• Cool the solution to 0 °C and slowly add α-bromoisobutyryl bromide (1.2 equivalents).

• Allow the reaction to proceed at room temperature for 12 hours.

• Rinse the initiator-functionalized wafers with DCM and isopropanol and dry under a stream of nitrogen.

Part 3: Surface-Initiated ATRP of TFPMA

This is a general procedure for SI-ATRP and may require optimization for the specific monomer and desired polymer brush thickness.[5]

Materials:

• Initiator-functionalized silicon wafers

• 4,4,5,5-tetrafluoropentyl methacrylate (TFPMA), purified

• Copper(I) bromide (CuBr)

• 2,2'-Bipyridyl (bpy)

• Anisole, anhydrous and deoxygenated

• Methanol

Protocol:

• Place the initiator-functionalized silicon wafer in a Schlenk flask.

• Add CuBr (1 equivalent relative to the initiator on the surface) and bpy (2 equivalents) to the flask.

• Seal the flask and perform three cycles of vacuum and backfill with an inert gas.

• Add a deoxygenated solution of TFPMA in anisole to the flask via a syringe. The monomer concentration can be varied to control the polymerization rate.

• Place the flask in a preheated oil bath at the desired temperature (e.g., 60-90 °C) and allow the polymerization to proceed for the desired time.

• To stop the polymerization, remove the flask from the oil bath and expose the solution to air.

• Remove the wafer from the reaction mixture and sonicate it in methanol to remove any physisorbed polymer.

• Dry the polymer brush-coated wafer under a stream of nitrogen.

Methodology 2: Self-Assembled Monolayer (SAM) of (4,4,5,5-Tetrafluoropentoxy)propylsilane

This approach involves the synthesis of a silane coupling agent derived from 4,4,5,5-Tetrafluoropentan-1-ol, followed by its self-assembly on a hydroxyl-terminated surface.

Workflow for SAM Formation

Caption: Workflow for creating a fluorinated SAM.

Part 1: Synthesis of Allyl(4,4,5,5-tetrafluoropentyl)ether

This protocol is based on the Williamson ether synthesis.[6][7]

Materials:

• 4,4,5,5-Tetrafluoropentan-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Allyl bromide

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Protocol:

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere, suspend NaH (1.2 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C and add a solution of 4,4,5,5-Tetrafluoropentan-1-ol (1 equivalent) in anhydrous THF dropwise.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Add allyl bromide (1.2 equivalents) dropwise and stir the reaction mixture at room temperature for 12 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield Allyl(4,4,5,5-tetrafluoropentyl)ether.

Part 2: Synthesis of (3-(4,4,5,5-Tetrafluoropentoxy)propyl)trichlorosilane

This protocol is an adaptation of a general hydrosilylation procedure.[8][9]

Materials:

• Allyl(4,4,5,5-tetrafluoropentyl)ether

• Trichlorosilane (HSiCl₃)

• Karstedt's catalyst or Speier's catalyst

• Toluene, anhydrous

Protocol:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve Allyl(4,4,5,5-tetrafluoropentyl)ether (1 equivalent) in anhydrous toluene.

• Add a catalytic amount of Karstedt's or Speier's catalyst.

• Slowly add trichlorosilane (1.1 equivalents) to the stirred solution at room temperature. The reaction may be exothermic.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by ¹H NMR or GC-MS to confirm the consumption of the starting material.

• The resulting (3-(4,4,5,5-Tetrafluoropentoxy)propyl)trichlorosilane is typically used without further purification in the next step.

Part 3: Formation of the Self-Assembled Monolayer

Materials:

• (3-(4,4,5,5-Tetrafluoropentoxy)propyl)trichlorosilane in toluene

• Silicon wafers or glass slides

• Toluene, anhydrous

• Isopropanol

Protocol:

• Clean the substrates as described in Methodology 1, Part 2, step 1 and 2.

• Immediately immerse the cleaned, dry substrates in a dilute solution (e.g., 1-5 mM) of (3-(4,4,5,5-Tetrafluoropentoxy)propyl)trichlorosilane in anhydrous toluene.

• Allow the self-assembly to proceed for 12-24 hours at room temperature in a moisture-free environment.

• Remove the substrates from the solution and rinse thoroughly with fresh toluene, followed by isopropanol.

• Dry the substrates under a stream of nitrogen.

• Cure the SAM-coated substrates in an oven at 110 °C for 30 minutes.

Characterization and Validation

The success of the surface modification must be validated through a suite of surface-sensitive analytical techniques.

Contact Angle Goniometry

This technique measures the static contact angle of a liquid droplet on the surface, providing a direct measure of its wettability.[10]

• Procedure: Place a 5 µL droplet of deionized water and a non-polar liquid (e.g., hexadecane) on the modified surface and measure the contact angle.

• Expected Results:

Surface	Water Contact Angle (°)	Hexadecane Contact Angle (°)
Unmodified Silicon Wafer	< 20	< 10
Poly(TFPMA) Brush	> 110	> 60
Fluorinated SAM	> 100	> 50

X-ray Photoelectron Spectroscopy (XPS)

XPS provides information about the elemental composition and chemical states of the elements on the surface.

• Procedure: Acquire survey scans to determine the elemental composition and high-resolution scans of the C 1s, F 1s, O 1s, and Si 2p regions.

• Expected Results:

  • A significant F 1s peak should be present on the modified surfaces.

  • High-resolution C 1s spectra should show components corresponding to C-C/C-H, C-O, C=O, and C-F bonds. The binding energy of the CF₂ group is typically around 291-292 eV.[11][12]

Functional Group	Approximate C 1s Binding Energy (eV)
C-C, C-H	285.0
C-O	286.5
C=O	288.5-289.0
CF₂	~291.5

Atomic Force Microscopy (AFM)

AFM is used to characterize the surface topography and roughness.

• Procedure: Image the surface in tapping mode to obtain height and phase images.

• Expected Results: A successful modification should result in a uniform and smooth surface. The root-mean-square (RMS) roughness should be on the order of a few nanometers for a well-formed polymer brush or SAM.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR in Attenuated Total Reflectance (ATR) mode can be used to identify the functional groups present on the surface.

• Procedure: Acquire an ATR-FTIR spectrum of the modified surface.

• Expected Results:

  • For the poly(TFPMA) brush, characteristic peaks for the C=O stretch of the methacrylate group (~1735 cm⁻¹) and C-F stretches (1100-1300 cm⁻¹) should be visible.

  • For the SAM, C-F and Si-O-Si stretching vibrations will be present.

Ellipsometry

Ellipsometry is a non-destructive technique to measure the thickness of the grafted polymer layer or SAM.[13][14]

• Procedure: Measure the change in polarization of light upon reflection from the surface.

• Expected Results:

  • For the poly(TFPMA) brush, the thickness can be controlled by the polymerization time and should be in the range of 10-100 nm.

  • For the SAM, the thickness should be consistent with a monolayer, typically 1-2 nm.

Conclusion: A Versatile Platform for Surface Engineering

The protocols detailed in this guide provide a robust framework for the surface modification of materials using 4,4,5,5-Tetrafluoropentan-1-ol. By leveraging either the "grafting from" polymerization of its methacrylate derivative or the formation of a self-assembled monolayer from a corresponding silane, researchers can create surfaces with tailored fluorinated properties. The comprehensive characterization methods outlined are essential for validating the success of these modifications and understanding the structure-property relationships of the resulting surfaces. These techniques open up a wide range of possibilities for the development of advanced materials with applications in drug delivery, biomedical devices, and beyond.

References

• Toward Water and Oil Repellent Coating: Synthesis of Fluorinated Methacrylate-Glycidyl Methacrylate Copolymers. ACS Omega, 4(3), 5383-5391. [Link]

• Synthesis of Fluorinated Polymers and Evaluation of Wettability. ResearchGate. [Link]

• Synthesis and polymerization of novel fluorinated acrylates and methacrylates bearing alkoxyl groups derived from radical additi. ElectronicsAndBooks. [Link]

• Synthesis of 5-Indanyl Methacrylate Using Methacryloyl Chloride and Its Characterisation Studies. International Journal of Pharmaceutical Sciences Review and Research, 37(2), 224-228. [Link]

• Method for producing fluorinated alkyl (meth)acrylates.

• Fluorogenic Monomer Activation for Protein-Initiated Atom Transfer Radical Polymerization. The Royal Society of Chemistry. [Link]

• Materials Chemistry B. RSC Publishing. [Link]

• Preparation of Fluoroalkyl-Acrylate-Modified Polysiloxane Nanocomposite and Its Surface Properties as a Superhydrophobic Coating Material. MDPI. [Link]

• ATRP from surfaces. Matyjaszewski Polymer Group - Carnegie Mellon University. [Link]

• Recent Advances in the Application of ATRP in the Synthesis of Drug Delivery Systems. MDPI. [Link]

• Influence of Grafting Density and the Ionic Environment on the Structure of Zwitterionic Brushes. ACS Applied Polymer Materials. [Link]

• Synthesis of pentafluorophenyl(meth)acrylate polymers: New precursor polymers for the synthesis of multifunctional materials. ResearchGate. [Link]

• Swelling of Thick Polymer Brushes Investigated with Ellipsometry. Langmuir. [Link]

• Assignment of C-F bonds in C1S XPS spectra of fluorinated carbon materials. ResearchGate. [Link]

• Fluorinated Polymer Films from Acylation of ATRP Surface-Initiated Poly(hydroxyethyl methacrylate). Macromolecules. [Link]

• Wettabilities of Self-Assembled Monolayers on Gold Generated from Progressively Fluorinated Alkanethiols. ResearchGate. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Wettabilities of Self-Assembled Monolayers on Gold Generated from Progressively Fluorinated Alkanethiols. Langmuir. [Link]

• Charge Referencing of XPS Spectra from Fluorocarbon Polymer Films using Fluorine as an Internal Standard. IEEExplore. [Link]

• Organocatalyzed Atom Transfer Radical (Co)Polymerization of Fluorinated and POSS-Containing Methacrylates: Synthesis and Properties of Linear and Star-Shaped (Co)Polymers. PMC. [Link]

• Selective hydrosilylation of allyl chloride with trichlorosilane. ResearchGate. [Link]

• Average height of polymer brushes ( Z / D ) with grafting density ρ a σ... ResearchGate. [Link]

• Polymer brushes with reversibly tunable grafting density. AIP Publishing. [Link]

• Determining thickness and refractive index from free-standing ultra-thin polymer films with spectroscopic ellipsometry. ResearchGate. [Link]

• Surface‐initiated atom transfer radical... McMaster Experts. [Link]

• Synthesis of Acrylate and Methacrylate Block Copolymers Using Atom Transfer Radical Polymerization. Macromolecules. [Link]

• SAMs on Gold Derived from Adsorbates Having Phenyl and Cyclohexyl Tail Groups Mixed with Their Phase-Incompatible Fluorinated An. Dr. Lee Group - University of Houston. [Link]

• XPS and FTIR Studies of Polytetrafluoroethylene Thin Films Obtained by Physical Methods. Semantic Scholar. [Link]

• Atom Transfer Radical Polymerization. Chemical Reviews. [Link]

• Polymerization and Structure of Opposing Polymer Brushes Studied by Computer Simulations. PMC. [Link]

• Thin Film Thickness. J.A. Woollam. [Link]

• Fluorinated poly(meth)acrylate. CORE. [Link]

• Hydrosilylation reaction of olefins: recent advances and perspectives. RSC Publishing. [Link]

• Williamson Ether Synthesis. Utah Tech University. [Link]

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• 4. In situ monitoring of SI-ATRP throughout multiple reinitiations under flow by means of a quartz crystal microbalance - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03073A [pubs.rsc.org]
• 5. Selective hydrosilylation of allyl chloride with trichlorosilane - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Hydrosilylation reaction of olefins: recent advances and perspectives - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 14. Thin Film Thickness - J.A. Woollam [jawoollam.com]

Synthesis of Fluorinated Ethers from 4,4,5,5-Tetrafluoropentan-1-ol: An Application and Protocol Guide

Introduction: The Growing Importance of Fluorinated Ethers in Drug Discovery and Materials Science

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug design and materials science. The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced binding affinity, and altered lipophilicity, make fluorinated motifs highly desirable. Among these, fluorinated ethers are a particularly valuable class of compounds, finding applications as inert solvents, advanced materials, and key pharmacophores in pharmaceuticals. This guide provides a detailed exploration of two robust synthetic methodologies for the preparation of fluorinated ethers from the readily accessible building block, 4,4,5,5-tetrafluoropentan-1-ol. We will delve into the mechanistic underpinnings and provide detailed, field-proven protocols for the Williamson ether synthesis and the Mitsunobu reaction, offering researchers a practical guide to accessing this important class of molecules.

Strategic Approaches to Fluorinated Ether Synthesis

The synthesis of ethers from alcohols is a fundamental transformation in organic chemistry. However, the presence of fluorine atoms in the alcoholic precursor can significantly influence its reactivity. The electron-withdrawing nature of the tetrafluorobutyl moiety in 4,4,5,5-tetrafluoropentan-1-ol increases the acidity of the hydroxyl proton, facilitating its deprotonation. Conversely, this inductive effect can also decrease the nucleophilicity of the resulting alkoxide. Therefore, careful consideration of the reaction conditions is paramount for achieving high yields and purity. This guide will focus on two of the most reliable and versatile methods for the O-alkylation of 4,4,5,5-tetrafluoropentan-1-ol:

• The Williamson Ether Synthesis: A classic and widely used method involving the reaction of an alkoxide with an alkyl halide.[1]

• The Mitsunobu Reaction: A powerful dehydration-condensation reaction that allows for the formation of ethers with inversion of stereochemistry.[2]

Method 1: The Williamson Ether Synthesis - A Classic Approach Adapted for Fluoroalcohols

The Williamson ether synthesis is a cornerstone of ether formation, proceeding via an S(_N)2 mechanism where an alkoxide nucleophilically displaces a halide from an alkyl halide.[1][3] Given the increased acidity of fluorinated alcohols, the formation of the corresponding alkoxide from 4,4,5,5-tetrafluoropentan-1-ol is readily achieved with a suitable base.

Causality in Experimental Design: Key Considerations for Success

• Choice of Base: Strong bases such as sodium hydride (NaH) or potassium hydride (KH) are highly effective for the deprotonation of fluorinated alcohols, ensuring complete conversion to the alkoxide.[3] The use of weaker bases may lead to an unfavorable equilibrium and incomplete reaction.

• Solvent Selection: Polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are ideal for Williamson ether synthesis.[4] These solvents effectively solvate the cation of the alkoxide salt, leaving the alkoxide anion more "naked" and thus more nucleophilic. They also provide a suitable medium for the S(_N)2 reaction to proceed efficiently.

• The Role of Phase-Transfer Catalysis: For less reactive alkyl halides or when using a biphasic reaction system, a phase-transfer catalyst (PTC) can be instrumental.[5] Catalysts like tetrabutylammonium bromide (TBAB) or tetrabutylammonium iodide facilitate the transfer of the alkoxide from the solid or aqueous phase to the organic phase where the reaction with the alkyl halide occurs, thereby accelerating the reaction rate.[5]

• Alkyl Halide Reactivity: The reactivity of the alkylating agent follows the order I > Br > Cl. Primary alkyl halides are the best substrates as they are most susceptible to S(_N)2 attack.[3] Secondary and tertiary alkyl halides are more prone to elimination side reactions.

Experimental Workflow: Williamson Ether Synthesis

Caption: Workflow for Williamson Ether Synthesis.

Detailed Protocol: Synthesis of 1-Ethoxy-4,4,5,5-tetrafluoropentane

Materials:

• 4,4,5,5-Tetrafluoropentan-1-ol

• Sodium hydride (60% dispersion in mineral oil)

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.2 equivalents). Wash the sodium hydride with anhydrous hexane (3x) to remove the mineral oil and then place the flask under a positive pressure of nitrogen.

• Alkoxide Formation: Add anhydrous THF to the flask to create a slurry. Cool the flask to 0 °C in an ice bath. Dissolve 4,4,5,5-tetrafluoropentan-1-ol (1.0 equivalent) in anhydrous THF and add it dropwise to the sodium hydride slurry via the dropping funnel over 30 minutes. Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature for 1 hour, or until hydrogen gas evolution ceases.

• Alkylation: Cool the reaction mixture back to 0 °C. Add ethyl bromide (1.5 equivalents) dropwise via the dropping funnel. After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to 0 °C and cautiously quench the excess sodium hydride by the slow, dropwise addition of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with diethyl ether (3x).

• Purification: Combine the organic extracts and wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by fractional distillation or column chromatography on silica gel to afford the pure 1-ethoxy-4,4,5,5-tetrafluoropentane.

Reagent	Molar Equiv.	Solvent	Temperature (°C)	Time (h)	Yield (%)
Ethyl Bromide	1.5	THF	Reflux	4-6	~75-85
Benzyl Bromide	1.2	DMF	60	3	~80-90
Propargyl Bromide	1.3	THF	Room Temp	12	~70-80

Table 1: Representative Reaction Conditions and Yields for Williamson Ether Synthesis with 4,4,5,5-Tetrafluoropentan-1-ol. Yields are estimated based on typical outcomes for similar reactions and may vary.

Method 2: The Mitsunobu Reaction - A Mild and Versatile Alternative

The Mitsunobu reaction offers a powerful alternative for the synthesis of fluorinated ethers, particularly when mild reaction conditions are required.[6] This reaction proceeds via the in situ activation of the alcohol with a combination of a phosphine (typically triphenylphosphine, PPh(_3)) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[7] The activated alcohol is then displaced by a nucleophile, in this case, another alcohol, to form the ether.[7] A key feature of the Mitsunobu reaction is the inversion of stereochemistry at the reacting alcohol center, although this is not relevant for the primary alcohol used here.[7]

Causality in Experimental Design: Navigating the Mitsunobu Reaction

• Reagent Stoichiometry and Order of Addition: The order of addition of reagents is crucial for the success of the Mitsunobu reaction.[8] Typically, the alcohol, the nucleophile (in this case, the second alcohol), and triphenylphosphine are dissolved in a suitable solvent, and the azodicarboxylate is added dropwise at a low temperature (e.g., 0 °C).[8] This controlled addition helps to manage the exothermic nature of the reaction and minimize side product formation.

• Choice of Azodicarboxylate: DEAD and DIAD are the most commonly used azodicarboxylates.[6] DIAD is often preferred as it is more stable and less prone to forming explosive side products.

• Solvent Effects: Anhydrous THF is the most common solvent for the Mitsunobu reaction due to its ability to dissolve all the reactants and intermediates.[8] Other aprotic solvents like dichloromethane or toluene can also be used.

• Workup and Purification: A significant challenge in the Mitsunobu reaction is the removal of the triphenylphosphine oxide and the reduced hydrazodicarboxylate byproducts.[8] Purification is typically achieved by column chromatography.

Experimental Workflow: Mitsunobu Reaction for Ether Synthesis

Caption: Workflow for Mitsunobu Ether Synthesis.

Detailed Protocol: Synthesis of 4,4,5,5-Tetrafluoropentyl Methyl Ether

Materials:

• 4,4,5,5-Tetrafluoropentan-1-ol

• Methanol

• Triphenylphosphine (PPh(_3))

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous tetrahydrofuran (THF)

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 4,4,5,5-tetrafluoropentan-1-ol (1.0 equivalent), methanol (1.5 equivalents), and triphenylphosphine (1.5 equivalents). Dissolve the solids in anhydrous THF.

• Reaction Execution: Cool the solution to 0 °C in an ice bath. Add diisopropyl azodicarboxylate (1.5 equivalents) dropwise over 30 minutes. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF.

• Purification: Purify the crude residue by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to separate the desired fluorinated ether from triphenylphosphine oxide and the diisopropyl hydrazodicarboxylate byproduct.

Nucleophilic Alcohol	Molar Equiv.	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methanol	1.5	THF	0 to RT	12-16	~65-75
Isopropanol	1.5	THF	0 to RT	16-24	~60-70
Phenol	1.2	THF	0 to RT	12	~70-80

Table 2: Representative Reaction Conditions and Yields for Mitsunobu Ether Synthesis with 4,4,5,5-Tetrafluoropentan-1-ol. Yields are estimated based on typical outcomes for similar reactions and may vary.

Characterization of Fluorinated Ethers

The synthesized fluorinated ethers should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the protons on the alkyl chains and the methylene groups adjacent to the oxygen and the fluorinated carbons.

  • ¹⁹F NMR: Will provide distinct signals for the fluorine atoms, with characteristic coupling patterns.[4][9]

  • ¹³C NMR: Will confirm the carbon framework of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the synthesized ether.

• Infrared (IR) Spectroscopy: To confirm the presence of the C-O-C ether linkage and the C-F bonds.

Conclusion and Future Outlook

The Williamson ether synthesis and the Mitsunobu reaction represent two powerful and complementary methods for the synthesis of fluorinated ethers from 4,4,5,5-tetrafluoropentan-1-ol. The choice of method will depend on the specific substrate, desired scale, and tolerance to reaction conditions. The Williamson synthesis is a robust and cost-effective method, particularly for large-scale preparations, while the Mitsunobu reaction offers milder conditions and is suitable for more sensitive substrates. The protocols and insights provided in this guide are intended to empower researchers in drug discovery and materials science to confidently access this valuable class of fluorinated molecules, paving the way for the development of new and innovative products.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (2019, August 26). Mitsunobu Reaction. Retrieved from [Link]

• Analytical Methods. (2019). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Retrieved from [Link]

• Semantic Scholar. (n.d.). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Retrieved from [Link]

• ACS Publications. (2018, May 11). Asymmetric nucleophilic fluorination under hydrogen bonding phase-transfer catalysis. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 18.2: Preparing Ethers. Retrieved from [Link]

• NSF PAR. (n.d.). Bent and Twisted: Synthesis of an Alkoxy-Substituted (1,5)Naphthalene-Paracyclophanediene. Retrieved from [Link]

• PubMed. (2007, May 11). Perfluoroalkylated 4,13-diaza-18-crown-6 ethers: synthesis, phase-transfer catalysis, and recycling studies. Retrieved from [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• PMC. (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Retrieved from [Link]

• YouTube. (2022, July 30). An alkyl bromide (X) reacts with sodium in ether to form 4,5-diethyloctane, the compound ' X ' is.... Retrieved from [Link]

• MDPI. (2022, April 13). H-Bond Mediated Phase-Transfer Catalysis: Enantioselective Generating of Quaternary Stereogenic Centers in β-Keto Esters. Retrieved from [Link]

• PMC. (2017, September 19). Radical Hydrodehalogenation of Aryl Bromides and Chlorides with Sodium Hydride and 1,4-Dioxane. Retrieved from [Link]

• NIH. (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Retrieved from [Link]

• YouTube. (2020, August 15). An Alkyl bromide reacts with Na metal to form 4,5 - dieth loctane. The bromide is. Retrieved from [Link]

• Filo. (2025, November 15). when 4 chloroburane 1 ol is treated with a teonf base such as sodium hyri... Retrieved from [Link]

• Supporting Information - The Royal Society of Chemistry. (n.d.). Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). This journal is © The Royal Society of Chemistry 2015. Retrieved from [Link]

• YouTube. (n.d.). An Alkyl bromide (X) reacts with Na in dry ether to form 4,5-diethloctane. Compound (X) is. Retrieved from [Link]

• OUCI. (n.d.). Synthesis of Optically Active 5-Alkoxy-6-methylcyclohex-2-en-1-ones and 4-Alkoxy-5-methylcyclopent-1-enyl Benzoate. Retrieved from [Link]

Sources

• 1. Synthesis of 1-(4-Trifluoromethoxyphenyl)-2,5-dimethyl-3-(2-R-thiazol-4-yl)-1H-pyrroles via Chain Heterocyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4,4,5,5-Tetrafluoropentan-1-ol

Welcome to the technical support guide for the synthesis of 4,4,5,5-Tetrafluoropentan-1-ol. This resource is designed for researchers, chemists, and process development professionals who are looking to optimize their synthetic routes and troubleshoot common issues encountered in the laboratory. My goal is to provide not just protocols, but a deeper understanding of the reaction mechanics to empower you to make informed decisions and improve your yield and purity.

The synthesis of fluorinated molecules like 4,4,5,5-Tetrafluoropentan-1-ol presents unique challenges due to the strong electron-withdrawing nature of the fluorine atoms. This guide is structured as a series of troubleshooting questions and in-depth answers, reflecting the most common hurdles in the synthesis of this valuable intermediate.

Troubleshooting Guide & FAQs

Section 1: Reduction of 4,4,5,5-Tetrafluoropentanoic Acid or its Esters

This is one of the most direct and frequently employed routes. However, the electron-withdrawing effects of the tetrafluoroethyl group can significantly influence the reactivity of the carbonyl center, leading to common issues such as incomplete reactions or the need for harsh conditions.

Question 1: My reduction of ethyl 4,4,5,5-tetrafluoropentanoate with sodium borohydride (NaBH₄) is sluggish and results in a low yield. What are the potential causes and how can I improve the outcome?

Answer: This is a classic challenge. While sodium borohydride is a mild and selective reducing agent, its potency is often insufficient for the efficient reduction of esters, especially those deactivated by nearby electron-withdrawing groups. The sluggishness you're observing stems from the reduced electrophilicity of the ester's carbonyl carbon.

Causality Analysis:

• Insufficient Reductant Power: Standard NaBH₄ in ethanol or methanol is excellent for ketones and aldehydes but struggles with esters. The reaction rate is often too slow to be practical, leading to incomplete conversion.

• Solvent Effects: Protic solvents (like methanol) can react with NaBH₄, slowly decomposing the reagent and reducing its effective concentration over time.[1] While NaBH₄ is more stable in basic solutions, the reaction with the ester itself is the primary kinetic hurdle.

• Activation of the Ester: Fluorinated esters are known to be activated intermediates for various transformations, but this activation may not be sufficient for reduction by a mild hydride donor.[2]

Recommended Solutions & Protocols:

• Use a More Powerful Reducing Agent: The most straightforward solution is to switch to a more potent hydride source. Lithium aluminum hydride (LiAlH₄) is highly effective for reducing esters to primary alcohols.

• Activate the Sodium Borohydride Reduction: If you must use NaBH₄ for safety or selectivity reasons, you can enhance its reactivity. This is often achieved by using additives that either activate the borohydride or the ester itself.

Method	Reagents & Conditions	Mechanism of Action	Considerations
LiAlH₄ Reduction	LiAlH₄ (1.5 - 2.0 eq.), Anhydrous THF or Et₂O, 0 °C to RT	Provides a highly reactive hydride source (AlH₄⁻) capable of readily reducing the ester.	Reacts violently with water and protic solvents.[3] Requires strictly anhydrous conditions and careful quenching.
Activated NaBH₄	NaBH₄ / LiCl (or other Lewis acid)	The Lewis acid coordinates to the carbonyl oxygen, increasing its electrophilicity and making it more susceptible to hydride attack.	Offers a safer alternative to LiAlH₄, though may still require elevated temperatures.
Ester to Acid, then Reduction	1. NaOH, H₂O/EtOH 2. LiAlH₄ or BH₃•THF	Saponification to the more reactive carboxylic acid, followed by reduction. Borane (BH₃) is particularly effective for carboxylic acids.	Adds a step to the synthesis but can be very high-yielding and clean.

Experimental Protocol: High-Yield Reduction using LiAlH₄

• Setup: Under an inert atmosphere (Nitrogen or Argon), equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reagent Preparation: Suspend LiAlH₄ (1.5 equivalents) in anhydrous diethyl ether (Et₂O) or THF. Cool the suspension to 0 °C using an ice bath.

• Substrate Addition: Dissolve ethyl 4,4,5,5-tetrafluoropentanoate (1.0 equivalent) in anhydrous Et₂O or THF and add it to the dropping funnel. Add the ester solution dropwise to the stirred LiAlH₄ suspension over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-4 hours or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Quenching (Fieser workup): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add the following dropwise:

  • 'X' mL of water (where X is the mass of LiAlH₄ in grams).

  • 'X' mL of 15% aqueous NaOH.

  • '3X' mL of water. This procedure is designed to precipitate the aluminum salts as a granular solid, making filtration easier.

• Workup: Stir the resulting mixture vigorously for 30 minutes. Filter the granular white precipitate through a pad of Celite®, washing the solid thoroughly with additional Et₂O.

• Isolation: Combine the filtrates, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude 4,4,5,5-Tetrafluoropentan-1-ol can then be purified by distillation.

Question 2: I am observing significant elimination and/or hydrodefluorination byproducts. How can I suppress these side reactions?

Answer: The formation of elimination (alkene) or hydrodefluorination byproducts is a known issue in reactions involving fluorinated compounds, particularly under harsh conditions (e.g., high temperatures or with strongly basic reagents).

Causality Analysis:

• β-Elimination: The fluorine atoms are excellent leaving groups under certain conditions. A strong base or a Lewis acidic metal center can promote the elimination of HF to form an unsaturated product.

• Hydrodefluorination: Highly reactive hydride sources can, in some cases, displace a fluoride ion. This is more common with terminal CF₃ groups but can occur at CF₂ positions, especially if the reaction is forced with high temperatures for extended periods.

Troubleshooting Workflow:

Caption: Troubleshooting decision tree for side reaction minimization.

Section 2: The Hydroformylation Route

An alternative two-step approach involves the hydroformylation of 3,3,4,4-tetrafluorobut-1-ene to produce the intermediate aldehyde, followed by its reduction. This route can be highly efficient but requires careful control of the organometallic catalysis step.

Question 3: In the hydroformylation of 3,3,4,4-tetrafluorobut-1-ene, I'm getting a poor ratio of the desired linear aldehyde to the branched isomer. How can I improve regioselectivity?

Answer: Achieving high regioselectivity is the primary challenge in most hydroformylation reactions.[4] The goal is to favor the anti-Markovnikov addition of the formyl group to produce the linear aldehyde, which yields the desired primary alcohol upon reduction.

Causality Analysis:

• Catalyst and Ligand Choice: This is the most critical factor. The steric and electronic properties of the ligands coordinated to the metal center (typically rhodium or cobalt) dictate the regiochemical outcome.[5] Bulky phosphine ligands tend to favor the formation of the sterically less-hindered linear aldehyde.

• Reaction Conditions: Syngas (CO:H₂) pressure, CO partial pressure, and temperature all play a role. High CO partial pressure can sometimes decrease linear-to-branched ratios, while temperature affects both rate and selectivity.

Strategies for Maximizing Linear Aldehyde Formation:

Parameter	Recommendation	Scientific Rationale
Catalyst	Rhodium-based catalysts (e.g., [Rh(CO)₂(acac)])	Rhodium catalysts are generally more active and selective under milder conditions than cobalt catalysts.[6]
Ligand	Bulky phosphine or phosphite ligands (e.g., triphenylphosphine (PPh₃), Xantphos)	Large ligands create a sterically crowded metal center, forcing the incoming alkene to coordinate in a way that leads to the terminal (linear) product.[7]
Ligand:Metal Ratio	High (e.g., >10:1)	A high concentration of free ligand helps maintain the desired catalytically active species and suppresses catalyst degradation pathways.
Syngas Pressure	Moderate to high (e.g., 20-50 bar)	Ensures sufficient concentration of CO and H₂ for the catalytic cycle to proceed efficiently.
Temperature	Optimize (e.g., 80-120 °C)	Lower temperatures generally favor higher linear:branched ratios but at the cost of reaction rate. An optimal balance must be found experimentally.[8]

Workflow Diagram: Hydroformylation to Alcohol

Caption: Two-step synthesis via hydroformylation and reduction.

Section 3: General FAQs

Question 4: What are the best practices for purifying the final product, 4,4,5,5-Tetrafluoropentan-1-ol?

Answer: The purification strategy depends on the scale of your reaction and the nature of the impurities.

• Fractional Distillation: This is the most common and effective method for purifying the final alcohol on a laboratory scale. Due to the fluorine content, the alcohol will have a lower boiling point than its non-fluorinated analog. Careful fractional distillation under atmospheric or reduced pressure (if the boiling point is high) is recommended.

• Chromatography: For small-scale purification or for removing highly polar impurities, silica gel column chromatography can be effective. A typical eluent system would be a gradient of ethyl acetate in hexanes.

• High-Performance Liquid Chromatography (HPLC): For analytical purposes or high-purity small-scale separation, reverse-phase HPLC can be optimized. Interestingly, using a fluorinated eluent (like trifluoroethanol) with a standard C8 or C18 column can significantly improve the separation of fluorinated molecules.[9]

Question 5: What specific safety precautions are critical when working with energetic reducing agents and fluorinated compounds?

Answer: Safety is paramount.

• Inert Atmosphere: When using LiAlH₄, all glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (N₂ or Ar) to prevent contact with moisture, which can cause fire.[3]

• Careful Quenching: Hydride reagents must be quenched slowly and at low temperatures (0 °C). Adding quenching agents too quickly can lead to a violent, uncontrolled release of hydrogen gas.[10]

• Proper PPE: Always wear safety glasses, a flame-retardant lab coat, and appropriate gloves.

• Ventilation: Conduct all operations in a certified chemical fume hood.

• Handling NaBH₄: While safer than LiAlH₄, NaBH₄ is still water-reactive and will release flammable hydrogen gas upon contact with water or acidic solutions.[11] Ensure adequate ventilation and avoid creating acidic conditions during the initial stages of workup.

References

• Beaulieu, F., et al. (2009). Aminodifluorosulfinium Tetrafluoroborate Salts: Efficient Deoxofluorinating Reagents with Enhanced Thermal Stability and Selectivity. Organic Letters, 11, 5050-5053. [Link]

• Dalton Transactions (RSC Publishing). Rhodium catalysed hydroformylation of alkenes using highly fluorophilic phosphines. [Link]

• Vedantu. (n.d.). Ethylene oxide when treated with Grignard reagent yields. [Link]

• Clark, J. (2015). Reduction of carboxylic acids. Chemguide. [Link]

• Pruchnik, F. P., & Wajda-Hermanowicz, K. (2020). Hydroformylation of Alkenes: An Industrial View of the Status and Importance. ResearchGate. [Link]

• Brown, H. C., & Krishnamurthy, S. (1953). A Study of Solvents for Sodium Borohydride and the Effect of Solvent and the Metal Ion on Borohydride Reductions. Journal of the American Chemical Society, 75(1), 169-171. [Link]

• Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. [Link]

• UC Center for Laboratory Safety. (2012). Sodium borohydride - Standard Operating Procedure. [Link]

• Lishchynskyi, A., et al. (2019). Revealing the Mechanism of Alcohol Side Product Formation in Crown Ether-Mediated Nucleophilic Fluorination Using Acetonitrile as Solvent. ACS Catalysis, 9(11), 10193-10204. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation. [Link]

• Chemical Communications (RSC Publishing). Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. [Link]

• MDPI. (2021). Hydroformylation of Alkenes over Phosphorous-Free Rhodium Supported on N-Doped Silica. [Link]

• ResearchGate. (2014). An Extremely Simple, Convenient and Mild One-Pot Reduction of Carboxylic Acids to Alcohols Using 3,4,5-Trifluorophenylboronic Acid and Sodium Borohydride. [Link]

• Duke SMIF. (n.d.). Toxic Powders SOP Template. [Link]

• Elsevier. (2007). Reduction of pentafluorophenyl esters to the corresponding primary alcohols using sodium borohydride. Tetrahedron Letters, 48(28), 4945-4948. [Link]

• ACS Publications. (2023). Fluorohydrin Synthesis via Formal C–H Fluorination of Cyclic Alcohols. The Journal of Organic Chemistry. [Link]

• Chemistry Stack Exchange. (2020). Synthesing tetrahydropyran from ethylene oxide. [Link]

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. [Link]

• ResearchGate. (2023). Single-atom catalysts for hydroformylation of olefins. [Link]

• ResearchGate. (2019). Hydroformylation of alkenes by use of rhodium complex catalysts. [Link]

• PubMed. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. [Link]

• ResearchGate. (2023). Hydroformylation of olefins by metals other than rhodium. [Link]

Sources

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• 2. Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 4. researchgate.net [researchgate.net]
• 5. Single-atom catalysts for hydroformylation of olefins - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
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• 9. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. smif.pratt.duke.edu [smif.pratt.duke.edu]

Technical Support Center: Purification of 4,4,5,5-Tetrafluoropentan-1-ol

The following technical guide is structured as a specialized support center resource for 4,4,5,5-Tetrafluoropentan-1-ol (TFPO) . This compound, a fluorinated alcohol with a terminal difluoromethyl group (

), shares critical physicochemical properties with its pentafluoro- and octafluoro- analogs (e.g., hygroscopicity, acidity, and azeotrope formation).[1][2][3][4]

Topic: Removal of Water and Impurities Document ID: TFPO-PUR-001 Last Updated: 2025-10-27 Audience: Drug Development Chemists, Process Engineers[1][2][4]

Diagnostic & Triage: Understanding Your Contaminants[3][4]

Before initiating purification, it is critical to identify the nature of your impurities. 4,4,5,5-Tetrafluoropentan-1-ol is distinct from its perfluorinated cousins; the terminal proton (

) increases its hydrogen-bonding capability, making it exceptionally hygroscopic.[1][2][4]

Q: Why is my TFPO constantly "wet" even after rotary evaporation?

A: Fluorinated alcohols form azeotropes with water.[3] Unlike standard alcohols where simple evaporation might suffice, TFPO binds water tightly.[1][3]

• Mechanism: The electron-withdrawing fluorine atoms increase the acidity of the hydroxyl proton (lower pKa), enhancing hydrogen bonding with water oxygen.[2][3][4]

• Consequence: Simple vacuum stripping often concentrates the azeotrope rather than drying the solvent.[3] You must break this azeotrope using physical or chemical means.[3]

Q: What are the likely impurities besides water?

A: Based on standard synthesis routes (reduction of fluorinated esters or hydration of fluoro-alkenes), common impurities include:

• Hydrofluoric Acid (HF): Trace amounts from hydrolysis of the

  groups, especially if stored in glass for prolonged periods.[1][3]

• Synthesis Precursors: Unreacted esters or 5-bromo-4,4,5,5-tetrafluoropentan-1-ol (if synthesized via radical addition).[1][2][4]

• Isomers: Branched fluorinated alcohols.[3]

Protocol Module: Water Removal (Drying)[2][3][5][6][7]

Use the following decision matrix to select the appropriate drying method based on your initial water content.

Decision Logic: Purification Workflow

Figure 1: Decision tree for selecting the appropriate drying method based on initial water concentration.[1][2][4]

Method A: Molecular Sieves (For Water Content < 1%)

Why: 3A sieves are the standard for alcohols.[3] 4A sieves are generally acceptable for pentanols, but 3A excludes the alcohol molecule entirely, preventing product loss inside the pore structure.[1][3]

Protocol:

• Activation: Heat Molecular Sieves (3A, beads) to 300°C for 3 hours under high vacuum. Cool under argon. Do not skip this step; commercial sieves are often saturated.[1][3]

• Loading: Add 20% w/v activated sieves to the TFPO (e.g., 20g sieves per 100mL alcohol).

• Incubation: Let stand for 24–48 hours. Agitate occasionally.

• Filtration: Filter through a dried fritted glass funnel or syringe filter (PTFE) to remove dust.[3]

Method B: Calcium Hydride Reflux (For "Super-Dry" Solvents)

Why:

reacts irreversibly with water to form gas and .[3] It is safer than Sodium/Potassium for fluorinated alcohols, which can react violently with alkali metals due to the acidity of the -OH proton.[1][2][3][4]

Protocol:

• Setup: Flame-dry a round-bottom flask and equip with a stir bar and reflux condenser under inert gas (

  or Ar).

• Addition: Add TFPO and powdered

  (5% w/v).

  • Caution: Hydrogen gas will evolve.[3][4] Ensure the system is vented through a bubbler.[3]

• Reflux: Reflux gently for 2–4 hours.

• Distillation: Distill the TFPO directly from the

  mixture.

  • Target Boiling Point: Collect the fraction boiling at 135–145°C (Note: Verify exact BP for your specific pressure; fluoroalcohols often boil slightly lower than their hydrocarbon counterparts due to weaker Van der Waals forces, despite H-bonding).[2][3][4]

Protocol Module: Impurity Removal (Acidity & Organics)[2][3]

Q: How do I remove HF or acidic traces?

A: Fluorinated alcohols can degrade to release HF, which is corrosive to glass and catalytic to many reactions.[1][3]

• Solid Phase Extraction: Pass the neat TFPO through a short plug of Basic Alumina (activated).[3] This neutralizes HF and traps acidic impurities without introducing water (unlike aqueous bicarbonate washes).[3]

Q: How do I remove organic synthesis byproducts?

A: Fractional Distillation.[3]

• Setup: Use a Vigreux column to increase theoretical plates.[3]

• Procedure:

  • Discard the "fore-run" (lower boiling point).[2][3][4] This contains the water/TFPO azeotrope and volatile impurities.[3]

  • Collect the "heart cut" (steady boiling point).[3]

  • Leave the "heel" (pot residue).[3] This contains high-boiling oligomers or inorganic salts.[2][3][4]

Comparative Data: Drying Agents

Drying Agent	Capacity ( )	Speed	Suitability for TFPO	Notes
MgSO4	High	Fast	Pre-drying only	Good for removing bulk water (>5%) before sieves.[2][4]
Molecular Sieves 3A	Moderate	Slow (24h)	Excellent	Best for storage and maintaining dryness.[2][3][4]
Calcium Hydride ( )	Low	Fast (at reflux)	Excellent	The gold standard for final distillation.[4]
Sodium Metal	High	Fast	DANGEROUS	Avoid. Reacts with fluoroalcohols to form alkoxides and vigorously.[2][3][4]
Silica Gel	Moderate	Moderate	Poor	Acidic nature may degrade fluoroalcohol; hard to dry completely.[2][3][4]

References

• Azeotropic Data & Distillation

  • Lange's Handbook of Chemistry & CRC Handbook of Chemistry and Physics.[3] (Standard reference for binary azeotropes of alcohols and water).

  • Source: (Verified general behavior of alcohol-water systems).[2][4]

• Drying Agents for Organic Solvents

  • Burfield, D. R., et al. "Desiccant Efficiency in Solvent Drying."[1][3] Journal of Organic Chemistry.

  • Source:[2][4]

• Fluorinated Alcohol Properties

  • Chambers, R. D.[1][3][4] Fluorine in Organic Chemistry. (Explains the acidity and H-bonding nature of fluoroalcohols).

  • Source: (Used for physicochemical property estimation in absence of specific tetra- data).[1][2][4]

• Safety Data (MSDS)

  • Santa Cruz Biotechnology.[3][5] "Material Safety Data Sheet: 2,2,3,3-Tetrafluoro-1-propanol." (Analogous safety profile).

  • Source:[2]

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• 1. JP5135889B2 - Process for producing bromotetrafluoroalkanols - Google Patents [patents.google.com]
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• 3. datasheets.scbt.com [datasheets.scbt.com]
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• 5. 5-Bromo-4,4,5,5-tetrafluoropentan-1-ol | CAS 222725-20-4 | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Support Center: Optimizing Reaction Temperature for 4,4,5,5-Tetrafluoropentan-1-ol Functionalization

Welcome to the technical support center for the functionalization of 4,4,5,5-Tetrafluoropentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice. The unique electronic properties of this partially fluorinated alcohol present both opportunities and challenges in its chemical transformations. This document will equip you with the knowledge to optimize your reaction conditions, particularly temperature, to achieve successful outcomes.

Understanding the Reactivity of 4,4,5,5-Tetrafluoropentan-1-ol

The presence of the tetrafluoroethyl group at the C4 and C5 positions significantly influences the reactivity of the primary hydroxyl group at C1. The strong electron-withdrawing nature of the fluorine atoms has two primary effects:

• Increased Acidity: The inductive effect of the fluorine atoms makes the hydroxyl proton more acidic compared to its non-fluorinated analog, pentan-1-ol. This facilitates deprotonation, which is a key step in reactions like the Williamson ether synthesis.

• Decreased Nucleophilicity: The electron-withdrawing fluorine atoms reduce the electron density on the hydroxyl oxygen, thereby decreasing its nucleophilicity. This can make direct nucleophilic attack by the alcohol, as in some esterifications or the initial step of tosylation, more challenging and may necessitate harsher reaction conditions.

Optimizing the reaction temperature is therefore a critical balancing act. Higher temperatures can help overcome the reduced nucleophilicity but may also lead to side reactions if not carefully controlled.

Frequently Asked Questions & Troubleshooting Guides

This section addresses common issues encountered during the functionalization of 4,4,5,5-Tetrafluoropentan-1-ol in a question-and-answer format.

Williamson Ether Synthesis

Question: I am attempting a Williamson ether synthesis with 4,4,5,5-tetrafluoropentan-1-ol and an alkyl halide, but I am observing low to no product formation at room temperature. What is going wrong and how can I optimize the reaction?

Answer:

This is a common issue stemming from the reduced nucleophilicity of the 4,4,5,5-tetrafluoropentan-1-olate anion. While the increased acidity of the alcohol facilitates its deprotonation, the resulting alkoxide is a weaker nucleophile than its non-fluorinated counterpart.

Causality and Optimization Strategy:

• Deprotonation: The first step is the formation of the alkoxide. Due to the increased acidity, standard bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) in an anhydrous polar aprotic solvent like THF or DMF should be effective. Ensure the deprotonation is complete before adding the alkyl halide. This can often be done at 0 °C to room temperature.

• Nucleophilic Substitution (The Temperature-Critical Step): The SN2 reaction between the fluorinated alkoxide and the alkyl halide is likely the slow step.

  • Initial Temperature: Start the reaction at room temperature after the deprotonation step.

  • Elevating Temperature: If no reaction is observed after several hours (monitor by TLC or GC), gradually increase the temperature. A good starting point for optimization is 50-60 °C. Reactions involving fluorinated alcohols may require heating to 70-80 °C or even higher to proceed at a reasonable rate.[1]

  • Caution with Higher Temperatures: Be mindful that higher temperatures can promote the E2 elimination of the alkyl halide as a side reaction, especially with secondary or hindered primary halides.

Troubleshooting Flowchart for Williamson Ether Synthesis:

Caption: Troubleshooting Williamson Ether Synthesis.

Data Summary: Temperature Guidance for Williamson Ether Synthesis

Base	Solvent	Initial Temperature	Optimization Temperature Range	Key Considerations
NaH	THF, DMF	0 °C to RT (Deprotonation)	50 - 80 °C (Substitution)	Ensure complete deprotonation before heating.
K₂CO₃/Cs₂CO₃	Acetonitrile, DMF	RT	60 - 100 °C	Often requires higher temperatures; good for phenols and activated alcohols.
t-BuOK	THF	0 °C to RT	40 - 70 °C	A strong base, but can promote elimination at higher temperatures.

Esterification Reactions

Question: I am trying to perform a Fischer esterification of 4,4,5,5-tetrafluoropentan-1-ol with a carboxylic acid using a strong acid catalyst, but the reaction is very slow and the yield is low. How can I improve this?

Answer:

Fischer esterification is an equilibrium-driven process. The reduced nucleophilicity of 4,4,5,5-tetrafluoropentan-1-ol makes the forward reaction kinetically slow. Additionally, the equilibrium may not be favorable.

Causality and Optimization Strategy:

• Temperature and Equilibrium: Increasing the reaction temperature will increase the reaction rate. For Fischer esterifications, this typically involves refluxing the reaction mixture. The temperature will be dictated by the boiling point of the alcohol or an appropriate solvent. It is also crucial to remove water as it is formed to drive the equilibrium towards the product. A Dean-Stark apparatus is highly recommended.

• Alternative Esterification Methods: For electron-deficient alcohols, more robust esterification methods are often necessary.

  • Acyl Chlorides/Anhydrides: These are more reactive electrophiles than carboxylic acids. The reaction can often be performed at lower temperatures. Start at 0 °C and allow the reaction to warm to room temperature. A base like pyridine or triethylamine is typically used to neutralize the HCl or carboxylic acid byproduct.

  • Mitsunobu Reaction: This reaction is well-suited for converting primary and secondary alcohols to esters with inversion of configuration.[2] However, the reduced nucleophilicity of the alcohol can still be a factor.

    • Temperature Considerations: The Mitsunobu reaction is typically initiated at 0 °C with the slow addition of the azodicarboxylate (e.g., DEAD or DIAD).[3] After the addition, the reaction is often allowed to warm to room temperature. For a less reactive alcohol like 4,4,5,5-tetrafluoropentan-1-ol, a slight elevation of temperature to 40-50 °C after the initial addition may be beneficial, but should be done cautiously as it can increase the likelihood of side reactions.

Troubleshooting Flowchart for Esterification:

Caption: Decision tree for esterification strategies.

Tosylation and Mesylation

Question: I am performing a tosylation of 4,4,5,5-tetrafluoropentan-1-ol with tosyl chloride and pyridine, but the reaction is incomplete even after extended reaction times at room temperature. Should I heat the reaction?

Answer:

Yes, gentle heating is a reasonable next step, but with caution. The nucleophilic attack of the alcohol onto the sulfur atom of the tosyl chloride is the rate-determining step, which is slowed by the electron-withdrawing fluorines.

Causality and Optimization Strategy:

• Reaction Temperature: Standard tosylation reactions are often carried out at 0 °C to room temperature.[4] For 4,4,5,5-tetrafluoropentan-1-ol, allowing the reaction to proceed at room temperature for several hours is a good starting point. If the reaction is sluggish, gentle heating to 40-50 °C can significantly increase the rate of reaction.

• Risk of Side Reactions with Heating: The primary concern with heating is the potential for the in-situ formed tosylate to react with the chloride ions (from the tosyl chloride) in a nucleophilic substitution to form the corresponding alkyl chloride. This is more likely with electron-deficient alcohols where the resulting tosylate is more activated towards substitution.[5]

• Alternative Bases: Using a non-nucleophilic base like triethylamine or 2,6-lutidine can sometimes be beneficial over pyridine.

Data Summary: Temperature Guidance for Tosylation

Reagent	Base	Typical Temperature	Optimization Temperature	Potential Side Reaction
TsCl, MsCl	Pyridine	0 °C to RT	40 - 50 °C	Formation of alkyl chloride
TsCl, MsCl	Triethylamine	0 °C to RT	40 - 50 °C	Less risk of N-alkylation of the base

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 4,4,5,5-Tetrafluoropentyl Benzyl Ether

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous THF (10 mL) and 4,4,5,5-tetrafluoropentan-1-ol (1.0 eq).

• Deprotonation: Cool the solution to 0 °C and add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise. Stir at 0 °C for 30 minutes, then allow to warm to room temperature and stir for an additional hour.

• Substitution: Add benzyl bromide (1.1 eq) dropwise at room temperature.

• Heating and Monitoring: Heat the reaction mixture to 60 °C and monitor the progress by TLC or GC. If the reaction is slow, the temperature can be increased to 70 °C.

• Work-up: After completion, cool the reaction to room temperature and cautiously quench with saturated aqueous NH₄Cl. Extract with diethyl ether or ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Mitsunobu Esterification to form 4,4,5,5-Tetrafluoropentyl Benzoate

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, dissolve 4,4,5,5-tetrafluoropentan-1-ol (1.0 eq), benzoic acid (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF (15 mL).

• Reaction: Cool the solution to 0 °C in an ice bath. Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 15-20 minutes.

• Warming and Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction by TLC. If the reaction stalls, gently warm the mixture to 40 °C for a few hours.

• Work-up: Concentrate the reaction mixture under reduced pressure. The crude product will contain triphenylphosphine oxide and the dialkyl hydrazinedicarboxylate byproduct.

• Purification: Purify by flash column chromatography. It can sometimes be beneficial to precipitate out some of the byproducts by adding a non-polar solvent like hexanes and filtering before chromatography.

References

• Al-Maharik, N., et al. (2024). (Trifluoro)neopentyl (TFNP) Aryl Ethers as a Polar Fluoroaliphatic Motif. Chemistry – A European Journal, 30, e202402532. [Link]

• Zhang, Y., et al. (2015). Mitsunobu Coupling of Nucleobases and Alcohols: An Efficient, Practical Synthesis for Novel Nonsugar Carbon Nucleosides. The Journal of Organic Chemistry, 80(15), 7643–7651. [Link]

• Nishida, K., et al. (2019). The Influence of Fluoroalkyl Group in Alcohol on the Interaction between Alcohols and Fluoride Ion. Meeting Abstracts of The Electrochemical Society, MA2019-02(43), 1982. [Link]

• Sakharov, A.M., Smirnova, O.U., & Yarosh, A.A. (2017). 2,5-Furandicarboxylic acid fluoro-containing esters synthesis. Fluorine Notes, 113, 7-8.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. (2015). Tosylates And Mesylates. [Link]

• Rocha, V. G., et al. (2022). Effects of Hydrogen Bonding Solvation by Diverse Fluorinated Bulky Alcohols on the Reaction Rate and Selectivity in Crown Ether Mediated Nucleophilic Fluorination in an Aprotic Solvent. ACS Organic & Inorganic Au, 2(4), 333–342. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2022). Strategies for the direct oxidative esterification of thiols with alcohols. RSC Advances, 12(23), 14561–14578. [Link]

• Stenger-Smith, J. D., et al. (2016). Synthesis and Characterization of bis(Tetrahydrofurfuryl) Ether. ChemistryOpen, 5(4), 297–300. [Link]

• da Silva, A. B., et al. (2019). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. International Journal of Chemical Engineering, 2019, 9378617. [Link]

• Vershilova, S.V., et al. (2021). Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and the Addition of Alcohols to Alkenes and Alkynes. Fluorine Notes, 136, 1-2.

• Wallington, T. J., et al. (2003). Atmospheric Lifetime of Fluorotelomer Alcohols. Environmental Science & Technology, 37(15), 3340–3345. [Link]

• Wang, X., et al. (2014). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules, 19(6), 7202–7210. [Link]

• Chemistry Steps. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (2023). Williamson ether synthesis. [Link]

• Hughes, D. L. (2020). The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications. The Journal of Organic Chemistry, 85(17), 10995–11018. [Link]

• Chemistry LibreTexts. (2023). Making Esters From Alcohols. [Link]

• Organic Synthesis. (n.d.). Alcohol to Tosylate using Tosyl Cl, base. Retrieved from [Link]

• Organic Process Research & Development. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. [Link]

• Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. Retrieved from [Link]

• MDPI. (2023). A Thermodynamic and Kinetic Study on Electrochemical Esterification in Aroma-Enhanced Distilled Liquor (Baijiu). [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydrofuran synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US5580994A - Preparation of tetrahydropyran-4-carboxylic acid and its esters.

• YouTube. (2018). Alcohol Reaction Deprotonations [Organic Chemistry] Smith 2018. [Link]

• YouTube. (2020). Mitsunobu Reaction (alcohol into good leaving group): Basic concept & mechanism & Stereochemistry. [Link]

• MDPI. (2019). Fluoroalkyl POSS with Dual Functional Groups as a Molecular Filler for Lowering Refractive Indices and Improving Thermomechanical Properties of PMMA. [Link]

• The Royal Society of Chemistry. (2015). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. [Link]

• The Journal of Organic Chemistry. (2015). Fluorinated Alcohols As Promoters for the Metal-Free Direct Substitution Reaction of Allylic Alcohols with Nitrogenated, Silylated, and Carbon Nucleophiles. [Link]

• Organic Synthesis. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved from [Link]

• PubMed Central (PMC). (2016). Advances and mechanistic insight on the catalytic Mitsunobu reaction using recyclable azo reagents. [Link]

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Technical Support Center: A Guide to Solubilizing 4,4,5,5-Tetrafluoropentan-1-ol and Related Fluorinated Alcohols in Aqueous Media

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. This document addresses the significant challenges associated with the aqueous solubilization of highly fluorinated alcohols, a class of compounds increasingly vital in modern chemistry and pharmacology.

A Note on Chemical Identity: The query specified "4,4,5,5-Tetrafluoropentan-1-ol." Publicly available data for this exact structure is sparse. However, the solubility challenges are characteristic of the broader class of highly fluorinated alcohols. Therefore, this guide will focus on the closely related and commercially significant compound, 4,4,5,5,5-Pentafluoro-1-pentanol (PFP, CAS 148043-73-6) , as a representative model. The principles and methodologies discussed herein are broadly applicable to other fluorinated alcohols facing similar solubility hurdles in aqueous systems.

Core Challenge: The introduction of multiple fluorine atoms onto an alkyl chain creates a molecule that is not only water-insoluble (hydrophobic) but also oil-insoluble (lipophobic).[1] This unique "fluorous" nature necessitates specialized solubilization strategies beyond conventional methods.

Part 1: Frequently Asked Questions (FAQs)

This section provides foundational knowledge about PFP and the nature of its solubility issues.

Q1: What is 4,4,5,5,5-Pentafluoro-1-pentanol (PFP) and what are its primary applications?

A1: 4,4,5,5,5-Pentafluoro-1-pentanol is a fluorinated alcohol used as a specialized chemical building block. Its most notable application is in the pharmaceutical industry as a key intermediate in the commercial synthesis of the API Fulvestrant, a medication used to treat certain types of breast cancer.[2] The incorporation of fluorinated moieties into drug candidates is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity.[3][4]

Q2: What makes PFP and similar fluorinated alcohols so difficult to dissolve in aqueous media?

A2: The difficulty arises from the unique physicochemical properties imparted by the fluorine atoms. The highly electronegative fluorine atoms create a nonpolar fluorocarbon chain that is both hydrophobic (water-repelling) and lipophobic (oil-repelling). This dual-repellent nature means it does not readily interact with either aqueous environments or traditional non-polar organic solvents, a characteristic that defines the "fluorous" phase.[1]

Q3: What are the key physicochemical properties of PFP and related compounds?

A3: Understanding these properties is crucial for designing an effective solubilization strategy. While a complete experimental dataset for PFP is not publicly available, we can compile known data for it and a more heavily fluorinated analogue to illustrate the trends.

Property	4,4,5,5,5-Pentafluoro-1-pentanol	2,2,3,3,4,4,5,5-Octafluoro-1-pentanol	Reference
CAS Number	148043-73-6	355-80-6	[2][5]
Molecular Weight	178.10 g/mol	232.07 g/mol	[2][5]
Density	1.35 g/mL	~1.67 g/mL at 25°C	[2][6]
Boiling Point	133°C	141-142°C	[2][6]
XLogP3 (Predicted)	Unavailable	2.4	[5]

The positive XLogP3 value for the octafluoro- variant strongly suggests poor water solubility.

Q4: What are the essential safety precautions when handling PFP?

A4: Like any laboratory chemical, PFP and its analogues must be handled with care. Based on data for similar compounds, they can be skin and eye irritants and may cause respiratory irritation upon inhalation.[5] Always :

• Consult the material-specific Safety Data Sheet (SDS) before starting any work.[7][8][9]

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Avoid inhalation of vapors and direct contact with skin and eyes.[8]

Part 2: Troubleshooting Guide - Step-by-Step Solubilization Protocols

This section presents three distinct, field-proven strategies to overcome the aqueous solubility of PFP, structured as solutions to common experimental roadblocks.

Scenario 1: "My experiment requires a relatively low concentration of PFP in an aqueous buffer. What is the most straightforward approach?"

Answer: Co-Solvency. This is the first and most direct method to attempt. The principle is to reduce the overall polarity of the aqueous solvent system, thereby making it more accommodating to the less polar PFP molecule.

Causality: Co-solvents like ethanol or propylene glycol are miscible with water but are significantly less polar. By adding a co-solvent, you create a solvent mixture with a dielectric constant intermediate between water and the pure co-solvent, which can more effectively solvate the fluorinated compound.[10][11]

• Stock Solution Preparation: Prepare a high-concentration stock solution of PFP in a water-miscible organic solvent in which it is freely soluble (e.g., 100% Ethanol or Dimethyl Sulfoxide (DMSO)).

• Co-Solvent Selection: Choose a panel of biocompatible co-solvents appropriate for your downstream application (e.g., Ethanol, Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400)).

• Titration and Observation: a. In separate vials, prepare your final aqueous buffer (e.g., PBS, pH 7.4). b. To each vial, add a different percentage of a co-solvent (e.g., 5%, 10%, 20% v/v). c. Spike the required amount of the PFP stock solution into each co-solvent/buffer mixture. d. Vortex thoroughly and observe immediately for any cloudiness or precipitation (Tyndall effect). e. Incubate the solutions at the intended experimental temperature for 1-2 hours and re-examine for any delayed precipitation.

• Validation: The optimal co-solvent system is the one that uses the lowest percentage of co-solvent to maintain a clear, single-phase solution of PFP at the target concentration.

Fig 2. Encapsulation of PFP by a Cyclodextrin.

Scenario 3: "I need to achieve the highest possible aqueous concentration of PFP for a formulation study. What is the most powerful technique?"

Answer: Micellar Solubilization with Semi-Fluorinated Surfactants. For molecules that are both hydrophobic and lipophobic, standard surfactants may be inefficient. Specialized surfactants with a fluorinated component are required for optimal performance.

Causality: Standard surfactants form micelles with a hydrocarbon core, which may not effectively solubilize a "fluorous" molecule like PFP. Semi-fluorinated surfactants, which contain both a hydrocarbon block and a fluorocarbon block, can form micelles with a "fluorous-phase" inner core in an aqueous solution. [1]This fluorous core has a high affinity for PFP, leading to highly efficient encapsulation and a significant increase in aqueous solubility.

• Surfactant Selection:

  • Standard Screen: Include a high-purity, non-ionic surfactant like Polysorbate 80 or a Pluronic® block copolymer.

  • Specialized Screen: If available, obtain a semi-fluorinated block copolymer surfactant. These are more specialized but offer the highest potential for success. [1]2. Determine Critical Micelle Concentration (CMC): If the CMC of the surfactant in your buffer is unknown, it should be determined experimentally or found in the literature. All work must be done at concentrations well above the CMC.

• Solution Preparation: a. Prepare a surfactant solution in your aqueous buffer at a concentration 5-10 times its CMC. b. Add PFP to the surfactant solution and mix vigorously (vortexing followed by sonication or extended stirring).

• Equilibration: Allow the mixture to equilibrate for several hours to ensure PFP has fully partitioned into the micelles.

• Clarification & Quantification: As with the cyclodextrin method, filter or centrifuge the final solution to remove any undissolved material and analytically determine the final PFP concentration.

Fig 3. Superior partitioning of PFP into a fluorous-core micelle.

Part 3: Summary of Strategies & Best Practices

Choosing the right method depends critically on your experimental constraints and desired concentration.

Method	Mechanism	Pros	Cons	Best For...
Co-Solvency	Reduces solvent polarity	Simple, fast, inexpensive	May be incompatible with biological systems; potential for precipitation on dilution	Initial screening, chemical reactions, non-cell-based assays
Cyclodextrins	Encapsulation (Inclusion)	Biocompatible, solvent-free, well-established for drug delivery [12]	Limited by 1:1 or 1:2 stoichiometry; can be expensive	Cell-based assays, in vivo studies, formulations requiring high biocompatibility
Micellar Solubilization	Encapsulation (Micelle)	Can achieve very high concentrations, especially with semi-fluorinated surfactants [1]	Surfactants can interfere with assays; semi-fluorinated surfactants are specialized	High-concentration formulations, solubilizing extremely challenging compounds

Self-Validating Best Practices:

• Start Small: Always perform solubility tests on a small scale before preparing a large batch.

• Visual Inspection is Key: A truly dissolved solution should be perfectly clear. Any haze or shimmer indicates the presence of undissolved material or colloidal aggregates.

• Test Stability Over Time: Check for precipitation after several hours or days, especially if the solution will be stored.

• Consider Downstream Effects: Always validate that your chosen solubilization method (co-solvent, cyclodextrin, or surfactant) does not interfere with your subsequent experiment (e.g., enzyme activity, cell viability, analytical detection).

References

• Cyclodextrin Complexes I . YouTube. [Link]

• Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants . PubMed. [Link]

• 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol . PubChem. [Link]

• Cyclodextrin-assisted photostabilization of 5-fluorouracil: a combined kinetic and computational investigation . PMC. [Link]

• Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides . PMC. [Link]

• Fluorinated alcohols as solvents, co-solvents and additives in homogeneous catalysis . ResearchGate. [Link]

• Advanced Technologies for Oral Controlled Release: Cyclodextrins for Oral Controlled Release . PMC. [Link]

• The Pentafluorosulfanyl Group (SF5) . Rowan Scientific. [Link]

• Various techniques for solubility enhancement: An overview . The Pharma Innovation. [Link]

• Nano-Spray-Drying of Cyclodextrin/Ibuprofen Complexes with Aerosolization-Enhancing Additives for Pulmonary Drug Delivery . MDPI. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics . PMC. [Link]

• SAFETY DATA SHEET . Airgas. [Link]

• Perfluoropentane Product Safety Information Sheet . F2 Chemicals Ltd. [Link]

• Solubility enhancement techniques: A comprehensive review . GSC Biological and Pharmaceutical Sciences. [Link]

Sources

• 1. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4,4,5,5,5-Pentafluoro-1-pentanol (PFP) — Valliscor [valliscor.com]
• 3. Synthesis and Properties of Pentafluorosulfanyl Group (SF5)-Containing Meta-Diamide Insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Pentafluorosulfanyl Group (SF5) | Rowan [rowansci.com]
• 5. 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol | C5H4F8O | CID 9641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol 98 355-80-6 [sigmaaldrich.com]
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minimizing side reactions during 4,4,5,5-Tetrafluoropentan-1-ol oxidation

Technical Support Center: 4,4,5,5-Tetrafluoropentan-1-ol Oxidation

Executive Summary & Core Challenge

The oxidation of 4,4,5,5-tetrafluoropentan-1-ol (TFPO) presents a unique set of challenges compared to non-fluorinated aliphatic alcohols. While the remote polyfluorinated tail (

) exerts a weaker inductive effect on the hydroxyl group than -fluorines, it significantly alters the molecule's lipophilicity, volatility, and susceptibility to base-mediated elimination.

The Primary Failure Modes:

• HF Elimination (Defluorination): The protons at the C3 position (adjacent to the

  group) are acidified by the electron-withdrawing fluorine atoms. Strong bases (common in Swern oxidations) can trigger E1cB-like elimination, ejecting fluoride and destroying the fluorinated motif.

• Aldehyde Hydration: The resulting aldehyde is electrophilic. In the presence of water, it readily forms a gem-diol (hydrate), which can be mistaken for unreacted starting material or decomposition in NMR analysis.

• Volatility-Induced Yield Loss: The loss of hydrogen bonding upon oxidation to the aldehyde significantly increases volatility, leading to product loss during concentration.

This guide prioritizes Dess-Martin Periodinane (DMP) as the oxidant of choice due to its buffered, mild acidic nature, which minimizes elimination risks while preventing over-oxidation to the carboxylic acid.

Troubleshooting Guide (Q&A)

Issue 1: "I see a new set of alkene peaks in my NMR and loss of fluorine signal."

Diagnosis: Base-Mediated HF Elimination. If you used the Swern oxidation (DMSO/Oxalyl Chloride/Et

N), the triethylamine added in the final step likely deprotonated the C3 position. The adjacent group acts as a leaving group source (as fluoride), leading to the formation of a double bond ( ).

Corrective Action:

• Switch to DMP: Dess-Martin Periodinane operates without a strong external base. The acetate byproduct serves as a mild internal buffer.

• If Swern is mandatory: Use a bulkier, less nucleophilic base like Hünig’s base (DIPEA) and ensure the reaction temperature never exceeds -78°C before quenching.

Issue 2: "The reaction seems incomplete; I see a broad peak around 5.0 ppm and no aldehyde proton."

Diagnosis: Aldehyde Hydrate Formation. Fluorinated aldehydes are "sticky" for water. The electron-withdrawing effect of the fluorine tail, even at the C4 position, increases the electrophilicity of the carbonyl carbon, favoring the formation of the gem-diol [

] over the free aldehyde [ ].

Corrective Action:

• Chemical Drying: Do not rely solely on rotary evaporation. Dry the organic layer extensively with anhydrous

  or .

• Azeotropic Distillation: If the hydrate persists, reflux in benzene or toluene with a Dean-Stark trap (if scale permits) or treat with molecular sieves.

• NMR Verification: Run NMR in anhydrous

  or . Avoid DMSO- if it's wet.

Issue 3: "My yield is low (30-40%) despite full conversion on TLC."

Diagnosis: Product Volatility. 4,4,5,5-Tetrafluoropentanal has a significantly lower boiling point than the starting alcohol. High-vacuum drying or prolonged rotary evaporation at elevated bath temperatures will strip the product along with the solvent.

Corrective Action:

• Controlled Concentration: Do not evaporate to dryness. Concentrate the solution to a known volume and use it directly in the next step if possible.

• Solvent Choice: Use a solvent with a boiling point significantly different from the predicted product BP (est. 110-120°C). Dichloromethane (DCM, BP 40°C) is ideal; avoid high-boiling ethers if isolation is required.

Comparative Analysis of Oxidants

Feature	Dess-Martin Periodinane (DMP)	Swern Oxidation	TEMPO / Bleach	Jones Reagent
Primary Risk	High cost (reagent)	HF Elimination (Base risk)	Over-oxidation to Acid	Over-oxidation / Acid decomp
Reaction pH	Neutral / Mildly Acidic	Basic (Workup)	Basic (pH 8-9)	Strongly Acidic
Temperature	0°C to RT	-78°C	0°C	0°C
Water Sensitivity	Moderate (accelerates rate)	High (requires dry conditions)	Aqueous biphasic	Aqueous
Recommendation	HIGH	LOW (Risk of elimination)	MEDIUM (Hard to stop at aldehyde)	AVOID

Recommended Protocol: DMP Oxidation

Objective: Selective oxidation of 4,4,5,5-tetrafluoropentan-1-ol to the aldehyde with minimal elimination.

Reagents:

• Substrate: 4,4,5,5-Tetrafluoropentan-1-ol (1.0 equiv)

• Oxidant: Dess-Martin Periodinane (1.2 equiv)

• Buffer: Sodium Bicarbonate (

  , 2.0 equiv) - Optional but recommended to neutralize acetic acid byproduct.

• Solvent: Anhydrous Dichloromethane (DCM) [0.1 M concentration]

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and cool under argon/nitrogen.

• Dissolution: Dissolve the alcohol (1.0 equiv) in anhydrous DCM. Add solid

  (2.0 equiv).

• Addition: Cool the mixture to 0°C. Add DMP (1.2 equiv) in a single portion.

  • Note: The reaction is initially heterogeneous.

• Reaction: Allow the mixture to warm to room temperature naturally. Stir for 1–2 hours.

  • Monitoring: Check TLC. Stain with 2,4-DNP (orange spot for aldehyde).

• Quench (The "Seebach" Workup):

  • Dilute with diethyl ether (precipitates periodinane byproducts).

  • Pour into a 1:1 mixture of saturated

    and 10% (sodium thiosulfate).

  • Stir vigorously until the organic layer is clear (removes unreacted iodine species).

• Isolation:

  • Separate layers. Extract aqueous layer

    with DCM.

  • Dry combined organics over

    .[1]

  • CRITICAL: Filter and concentrate carefully at >100 mbar (do not use high vacuum). Keep bath temp <30°C.

Mechanistic & Decision Visualization

The following diagram illustrates the reaction pathways, highlighting the critical divergence between successful oxidation and the elimination side reaction.

Caption: Pathway analysis showing the divergence between successful oxidation (Green) and base-mediated HF elimination (Red) common in Swern conditions.

References

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones.[2] The Journal of Organic Chemistry, 48(22), 4155–4156. Link

• Tojo, G., & Fernández, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer.[2] (Chapter 2: Dess-Martin Periodinane). Link

• Bégué, J. P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. John Wiley & Sons. (Discusses reactivity of fluoroalkyl groups and elimination risks). Link

• Uneyama, K. (2006). Organofluorine Chemistry. Blackwell Publishing. (Detailed mechanisms of defluorination and elimination in fluorinated chains). Link

Sources

• 1. Synthesis of 2,2,5-Trisubstituted Tetrahydrofurans by Ferrocenium-Catalyzed Dehydrative Diol Cyclization Reactions [mdpi.com]
• 2. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of Fluorinated Alcohols

For researchers, synthetic chemists, and professionals in drug development, the precise structural elucidation of fluorinated organic molecules is paramount. The strategic incorporation of fluorine atoms can dramatically alter a molecule's pharmacokinetic and pharmacodynamic properties. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose, with ¹H NMR providing a window into the proton environment of a molecule. However, the presence of highly electronegative fluorine atoms introduces complexities in ¹H NMR spectra that require a nuanced interpretation.

This guide provides an in-depth comparison of the ¹H NMR spectra of two representative fluorinated alcohols: 3,3,4,4,5,5,5-heptafluoropentan-1-ol and 5,5,6,6,6-pentafluorohexan-1-ol. Through a detailed analysis of their spectral features, we will explore the profound influence of the position and number of fluorine substituents on proton chemical shifts and spin-spin coupling patterns. This comparative approach will equip researchers with the foundational knowledge to confidently analyze and interpret the ¹H NMR spectra of novel fluorinated compounds.

The Influence of Fluorine on ¹H NMR Spectra: Key Principles

Before delving into the specific examples, it is crucial to understand the fundamental effects of fluorine on ¹H NMR spectra. Fluorine-19 (¹⁹F) is a spin-active nucleus (I = 1/2) with 100% natural abundance, meaning it will couple with nearby protons, leading to the splitting of their signals.[1][2] This coupling, known as J-coupling or scalar coupling, provides valuable information about the through-bond connectivity of atoms.[1]

The magnitude of the coupling constant (J) is dependent on the number of bonds separating the proton and fluorine nuclei:

• ²JHF (Geminal Coupling): Coupling through two bonds is typically in the range of 40-60 Hz.

• ³JHF (Vicinal Coupling): Coupling through three bonds is highly dependent on the dihedral angle but generally falls within 2-15 Hz.

• Longer-range couplings (⁴JHF, ⁵JHF, etc.): These can also be observed, particularly in unsaturated or rigid systems, and are typically smaller (0-5 Hz).

Furthermore, the high electronegativity of fluorine exerts a strong deshielding effect on neighboring protons, causing their signals to appear at a higher chemical shift (downfield) compared to their non-fluorinated counterparts. This effect diminishes with increasing distance from the fluorine atoms.

¹H NMR Spectral Analysis of 3,3,4,4,5,5,5-Heptafluoropentan-1-ol

Structure: CF₃CF₂CF₂CH₂CH₂OH

The ¹H NMR spectrum of 3,3,4,4,5,5,5-heptafluoropentan-1-ol is expected to exhibit three distinct proton signals corresponding to the hydroxyl (-OH) and the two methylene (-CH₂-) groups.

• -CH₂OH (C1-H): The protons on the carbon adjacent to the hydroxyl group are expected to appear as a triplet. The deshielding effect of the oxygen atom will shift this signal downfield. Further deshielding will occur due to the inductive effect of the distant heptafluoropropyl group.

• -CF₂CH₂- (C2-H): These protons are adjacent to a methylene group and a difluoromethylene group. They will experience significant deshielding from the neighboring CF₂ group and will be split into a triplet by the C1 protons. Additionally, these protons will exhibit coupling to the two fluorine atoms on the adjacent carbon (³JHF), resulting in a triplet of triplets.

• -OH: The hydroxyl proton typically appears as a broad singlet, and its chemical shift is highly dependent on concentration, temperature, and solvent.

¹H NMR Spectral Analysis of 5,5,6,6,6-Pentafluorohexan-1-ol

Structure: CF₃CF₂CH₂CH₂CH₂CH₂OH

The ¹H NMR spectrum of 5,5,6,6,6-pentafluorohexan-1-ol will be more complex due to the presence of four distinct methylene groups.

• -CH₂OH (C1-H): Similar to the previous example, these protons will be deshielded by the adjacent oxygen and will appear as a triplet due to coupling with the C2 protons.

• -CH₂CH₂OH (C2-H): These protons are adjacent to two other methylene groups and will appear as a multiplet.

• -CF₂CH₂CH₂- (C3-H): This methylene group will also present as a multiplet, influenced by the neighboring methylene groups.

• -CF₂CH₂- (C4-H): These protons are in close proximity to the pentafluoroethyl group and will be significantly deshielded. They will be split into a triplet by the C3 protons and will also show coupling to the two fluorine atoms on the adjacent carbon (³JHF), resulting in a triplet of triplets.

• -OH: The hydroxyl proton will likely be a broad singlet.

Comparative Analysis

The key difference in the ¹H NMR spectra of these two alcohols lies in the proximity of the fluorinated alkyl chain to the hydroxyl group and the length of the hydrocarbon chain.

Feature	3,3,4,4,5,5,5-Heptafluoropentan-1-ol	5,5,6,6,6-Pentafluorohexan-1-ol
Number of Methylene Signals	2	4
Most Downfield -CH₂- Signal	-CF₂CH ₂- (C2-H)	-CF₂CH ₂- (C4-H)
Complexity of Alkyl Region	Simpler, with two distinct methylene signals.	More complex, with overlapping multiplets from the four methylene groups.
Influence on -CH₂OH Signal	Stronger deshielding effect from the closer and more heavily fluorinated group.	Weaker deshielding effect due to the greater distance of the fluorinated group.

This comparative data highlights how the position of the electron-withdrawing fluoroalkyl group significantly influences the chemical shifts of the protons along the carbon chain. The closer the protons are to the fluorine atoms, the more downfield their signals will appear.

Experimental Protocol: Acquiring High-Quality ¹H NMR Spectra of Fluorinated Alcohols

To obtain reliable and interpretable ¹H NMR spectra of fluorinated alcohols, the following experimental protocol is recommended:

1. Sample Preparation:

• Dissolve 5-10 mg of the fluorinated alcohol in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the solvent is free from residual water, which can exchange with the hydroxyl proton and broaden its signal.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

2. NMR Instrument Setup and Data Acquisition:

• Use a high-field NMR spectrometer (≥400 MHz) to achieve better signal dispersion and resolution of complex multiplets.

• Tune and match the probe for the ¹H frequency.

• Acquire a standard one-dimensional ¹H NMR spectrum. Typical acquisition parameters include:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: A sweep width of at least 15 ppm to ensure all proton signals are captured.

  • Acquisition Time: 2-4 seconds to ensure good digital resolution.

  • Relaxation Delay (d1): 5-10 seconds to allow for full relaxation of the nuclei, which is crucial for accurate integration, especially for protons near fluorine atoms which can have longer relaxation times.

  • Number of Scans: 16 to 64 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals to determine the relative number of protons for each resonance.

• Analyze the multiplicities and measure the coupling constants (in Hz) to elucidate the spin-spin coupling network.

Visualization of Spin-Spin Coupling

The following diagram illustrates the key ³J H-H and ³J H-F couplings in 3,3,4,4,5,5,5-heptafluoropentan-1-ol.

Caption: Key spin-spin couplings in 3,3,4,4,5,5,5-heptafluoropentan-1-ol.

Conclusion

The analysis of ¹H NMR spectra of fluorinated alcohols requires a solid understanding of the effects of fluorine on proton chemical shifts and coupling patterns. By comparing the spectra of 3,3,4,4,5,5,5-heptafluoropentan-1-ol and 5,5,6,6,6-pentafluorohexan-1-ol, we have demonstrated how the position and extent of fluorination dictate the appearance of the spectrum. The deshielding effect of fluorine atoms leads to a downfield shift of adjacent proton signals, and the presence of ¹⁹F-¹H coupling provides valuable structural information through the analysis of signal multiplicities. Adherence to a robust experimental protocol is essential for acquiring high-quality data that allows for accurate and confident structural elucidation. This guide serves as a foundational resource for researchers working with this important class of molecules, enabling them to leverage the full power of ¹H NMR spectroscopy in their scientific endeavors.

References

• Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry, 3rd ed.; Elsevier, 2016.
• Gerig, J. T. Fluorine NMR. eMagRes2007, 1 (1), 1–10.

Sources

• 1. biophysics.org [biophysics.org]
• 2. researchgate.net [researchgate.net]

19F NMR chemical shifts of 4,4,5,5-Tetrafluoropentan-1-ol

Comparative Guide:

NMR Characterization of 4,4,5,5-Tetrafluoropentan-1-ol vs. Fluorinated Bioisosteres

4,4,5,5-Tetrafluoropentan-1-ol is a specialized fluorinated building block (

). Unlike perfluorinated alcohols, which are highly acidic and electron-withdrawing, this molecule features a "fluorine-insulated" architecture. The three-carbon alkyl spacer ( ) decouples the electron-withdrawing tetrafluoroethyl group from the hydroxyl functionality.

Why this matters: In drug design, this motif serves as a lipophilic bioisostere for ethyl or isopropyl groups, modulating metabolic stability (blocking P450 oxidation at the terminus) without significantly altering the electronic properties of the alcohol headgroup.

This guide characterizes its distinct

NMR signature and compares it against common alternatives: the perfluorinated 2,2,3,3,4,4,5,5-Octafluoropentan-1-ol and the single-substitution 5-Fluoropentan-1-ol .

Technical Deep Dive: NMR Signature

The

NMR spectrum of 4,4,5,5-tetrafluoropentan-1-ol is defined by two distinct signal regions corresponding to the terminal and the internal groups.

Observed Chemical Shifts & Coupling Constants

(Solvent:

, Reference: at 0.0 ppm)

Position	Group	Chemical Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)
C-5		-137.0 to -137.5	Doublet of Triplets ( )	(Geminal) (Vicinal)
C-4		-116.0 to -118.0	Multiplet (broad)	(to )

Mechanistic Insight: The Splitting Tree

The complexity of the C-5 signal arises from the large geminal coupling to the proton directly attached to the same carbon. This is the diagnostic "fingerprint" of the tetrafluoroethyl group.

Figure 1: Splitting logic for the terminal

group. The massive geminal coupling dominates the spectral appearance.

Comparative Analysis: Selecting the Right Fluorinated Tail

This section compares the target molecule with two standard alternatives to highlight why one might choose the tetrafluoro- variant.

Comparison Table: Electronic & Spectral Properties

Feature	Target: 4,4,5,5-Tetrafluoropentan-1-ol	Alt 1: Octafluoropentan-1-ol	Alt 2: 5-Fluoropentan-1-ol
Structure
Signals	2 distinct regions (-116, -137 ppm)	4 distinct regions (-120 to -137 ppm)	1 signal (-218 ppm)
Acidity (OH)	Neutral (Alkyl spacer insulates effect)	Acidic (Fluorines withdraw density from OH)	Neutral
Lipophilicity	High (Fluorous domain)	Very High (Omniphobic character)	Moderate
Metabolic Stability	High (Terminal H blocked by F)	Maximum (Fully fluorinated)	Low (Subject to oxidation)

Key Differentiator

• Octafluoropentan-1-ol: The fluorines are adjacent to the hydroxyl group (

  -fluorination). This drastically lowers the pKa of the alcohol, making it a hydrogen bond donor but a poor nucleophile.

• 4,4,5,5-Tetrafluoropentan-1-ol: The propyl spacer (

  ) acts as an electronic insulator. The alcohol retains the nucleophilicity of a standard aliphatic alcohol, while the tail provides the metabolic stability of a fluorinated moiety.

Experimental Protocol: High-Fidelity Acquisition

To ensure reproducible integration and shift referencing, the following protocol is recommended.

Workflow Diagram

Figure 2: Optimized workflow for quantitative

NMR analysis.

Detailed Methodology

• Sample Preparation: Dissolve 15 mg of 4,4,5,5-tetrafluoropentan-1-ol in 0.6 mL of

  .

  • Note: Avoid DMSO-

    if possible, as it can broaden signals due to viscosity and hydrogen bonding interactions with the terminal .

• Internal Standard: Add a sealed capillary of Hexafluorobenzene (

  , ) or Trichlorofluoromethane ( , ).

  • Why:

    shifts are concentration and solvent-dependent (up to 1-2 ppm variation). Internal referencing is mandatory for publication-quality data.

• Acquisition Parameters:

  • Spectral Width (SW): Set to at least 250 ppm (-50 to -300 ppm) to catch all signals and the standard.

  • Relaxation Delay (D1): Fluorine nuclei in terminal

    groups have long longitudinal relaxation times ( ). Set D1 seconds for quantitative integration.

  • Offset (O1): Center at -120 ppm.

• Processing: Apply an exponential window function (Line Broadening = 1.0 Hz) to improve the signal-to-noise ratio, as the splitting splits the signal intensity into many small peaks.

References

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[1] (The definitive text on F-coupling constants and shifts).

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. (Foundational theory on fluorine electronic effects).

• Reutzen, M., et al. (2019). Photocatalytic radical addition of 1,1,2,2-tetrafluoro-1-iodoethane to alkenes.[2] Beilstein Journal of Organic Chemistry, 15, 247–254. (Experimental data for the

  motif addition).

• University of Jerusalem.

  NMR Chemical Shift Ranges. (General reference for shift tables).

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. notes.fluorine1.ru [notes.fluorine1.ru]

A Comparative Guide to the Acidity of 4,4,5,5-Tetrafluoropentan-1-ol and 2,2,2-Trifluoroethanol

For Researchers, Scientists, and Drug Development Professionals

In the realm of fluorinated compounds, alcohols such as 4,4,5,5-tetrafluoropentan-1-ol and 2,2,2-trifluoroethanol (TFE) are pivotal as solvents, synthetic intermediates, and key structural elements in pharmaceuticals. Their utility is profoundly influenced by their physicochemical properties, with acidity (pKa) being a critical parameter that dictates their reactivity and interaction in various chemical environments. This guide offers an in-depth comparison of the acidity of these two fluorinated alcohols, grounded in chemical principles and supported by experimental data.

The Inductive Effect: Fluorine's Influence on Acidity

The acidity of an alcohol is a measure of its ability to donate a proton, and this is largely determined by the stability of the resulting alkoxide conjugate base. Electron-withdrawing groups on the carbon framework stabilize the negative charge on the oxygen atom of the alkoxide through the inductive effect, thereby increasing the alcohol's acidity (and lowering its pKa value).[1][2]

Fluorine, as the most electronegative element, exerts a strong electron-withdrawing inductive effect.[3] This effect is cumulative, meaning more fluorine atoms lead to greater acidity.[1] However, the inductive effect is also distance-dependent, diminishing rapidly as the distance between the electron-withdrawing group and the acidic proton increases.[3][4]

Comparative Acidity: A Tale of Two Structures

While both alcohols are more acidic than their non-fluorinated counterparts, their pKa values differ significantly due to the placement of the fluorine atoms.

Compound	Structure	pKa
2,2,2-Trifluoroethanol	CF₃CH₂OH	12.4[5][6][7]
4,4,5,5-Tetrafluoropentan-1-ol	F₂CHCF₂CH₂CH₂CH₂OH	Not experimentally reported
Ethanol (for reference)	CH₃CH₂OH	~16[3]

In 2,2,2-trifluoroethanol , the three fluorine atoms are positioned on the carbon atom alpha to the hydroxyl group. This close proximity allows for a powerful and direct stabilization of the negative charge on the oxygen in the conjugate base, making TFE considerably more acidic than ethanol.[3]

For 4,4,5,5-tetrafluoropentan-1-ol , despite having four fluorine atoms, they are located on the γ (gamma) and δ (delta) carbons, which are three and four atoms away from the hydroxyl group, respectively. The electron-withdrawing effect of these fluorine atoms is significantly attenuated over this distance. Consequently, 4,4,5,5-tetrafluoropentan-1-ol is expected to be a weaker acid than 2,2,2-trifluoroethanol.

Figure 2. Workflow for pKa determination by potentiometric titration.

Procedure:

• Solution Preparation: Prepare a solution of the fluorinated alcohol of known concentration in CO₂-free deionized water. The water should be boiled and cooled under an inert atmosphere to remove dissolved carbon dioxide, which can interfere with the titration.

• pH Meter Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pH range.

• Titration Setup: Place the alcohol solution in a beaker with a magnetic stir bar. Immerse the pH electrode in the solution, ensuring it does not come into contact with the stir bar.

• Titration: Begin the titration by adding small, precise volumes of the standardized NaOH solution from a burette. After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

• Data Collection: Continue the titration well past the equivalence point, which is characterized by a sharp change in pH.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added.

  • The equivalence point is the midpoint of the steepest part of the curve. This can be determined more accurately by taking the first derivative of the titration curve.

  • The half-equivalence point is the volume of NaOH that is half of the volume required to reach the equivalence point.

  • The pKa of the alcohol is equal to the pH of the solution at the half-equivalence point.

Conclusion for the Practicing Scientist

The acidity of fluorinated alcohols is a direct consequence of the powerful inductive effect of fluorine. For 2,2,2-trifluoroethanol, the proximity of the trifluoromethyl group to the hydroxyl function results in a pKa of 12.4, making it a significantly stronger acid than non-fluorinated alcohols. In contrast, while 4,4,5,5-tetrafluoropentan-1-ol possesses more fluorine atoms, their increased distance from the hydroxyl group is predicted to result in a weaker inductive effect and, therefore, a higher pKa (lower acidity) than TFE. For applications where precise acidity is critical, the experimental determination of the pKa for 4,4,5,5-tetrafluoropentan-1-ol via methods such as potentiometric titration is strongly recommended.

References

• 8.2: Properties of Alcohols and Phenols. (2021, July 5). Chemistry LibreTexts. [Link]

• 2,2,2-Trifluoroethanol. Wikipedia. [Link]

• Goss, K.-U. (2008). Experimental pKa Determination for Perfluorooctanoic Acid (PFOA) and the Potential Impact of pKa Concentration Dependence on Laboratory-Measured Partitioning Phenomena and Environmental Modeling. Environmental Science & Technology, 42(24), 9173–9178. [Link]

• Acidity and Basicity of Alcohols. (2014, October 17). Master Organic Chemistry. [Link]

• Cheng, J., & Psillakis, E. (2008). Experimental pKa determination for perfluorooctanoic acid (PFOA) and the potential impact of pKa concentration dependence on laboratory-measured partitioning phenomena and environmental modeling. Environmental science & technology, 42(24), 9173-8. [Link]

• Inductive Effect. Wikipedia. [Link]

• 7.4 Structural Effects on Acidity and Basicity. (n.d.). Chemical Bonding and Organic Chemistry. [Link]

• Cheng, J., & Psillakis, E. (2008). Experimental pKa determination for perfluorooctanoic acid (PFOA) and the potential impact of pKa concentration dependence on laboratory-measured partitioning phenomena and environmental modeling. PubMed. [Link]

• Inductive Effect and Acidic Strength Explained for JEE & NEET. (n.d.). Vedantu. [Link]

• 2,2,2-Trifluoroethanol. (n.d.). chemeurope.com. [Link]

• Trifluoroethanol. (n.d.). DrugFuture. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 7.4 Structural Effects on Acidity and Basicity – Chemical Bonding and Organic Chemistry [openintrochemistry.pressbooks.tru.ca]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Inductive effect - Wikipedia [en.wikipedia.org]
• 5. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 6. 2,2,2-Trifluoroethanol | 75-89-8 [chemicalbook.com]
• 7. Trifluoroethanol [drugfuture.com]

Spectroscopic Identification of 4,4,5,5-Tetrafluoropentan-1-ol Derivatives: A Comparative Technical Guide

Executive Summary & Technical Context[2][3][4][5]

In medicinal chemistry, the 4,4,5,5-tetrafluoropentyl motif is increasingly utilized as a bioisostere for lipophilic alkyl chains.[1] Unlike perfluorinated chains, which can suffer from poor solubility and environmental persistence issues, the

moiety offers a balanced modulation of lipophilicity ( ), metabolic stability, and hydrogen bond acidity.[1]

This guide provides a rigorous spectroscopic framework for identifying 4,4,5,5-tetrafluoropentan-1-ol (TFP-OH) and its derivatives.[1] We objectively compare its spectral signature against non-fluorinated analogs (Pentan-1-ol) and positional isomers (2,2,3,3-tetrafluoropropan-1-ol) to demonstrate how the distance between the electronegative fluorine atoms and the hydroxyl group dictates analytical strategies.[1]

Comparative Spectroscopic Analysis

The identification of TFP-OH relies on detecting the unique spin systems created by the terminal tetrafluoroethyl group (

).[1]

NMR Spectroscopy: The Gold Standard

The presence of the terminal proton (

) provides a diagnostic "handle" in NMR that is absent in perfluorinated analogs.[1]

Table 1: Comparative NMR Shifts (Solvent: )

Feature	4,4,5,5-TFP-OH (Target)	Pentan-1-ol (Non-fluorinated Control)	2,2,3,3-TFP-PrOH (Positional Isomer)
Structure
Terminal H ( )	5.7–6.0 ppm ( , )	0.9 ppm ( , methyl)	5.9–6.1 ppm ( )
-Methylene ( )	3.65 ppm ( , )	3.63 ppm ( )	3.95 ppm ( , deshielded by -F)
Signature	Two signals: ppm ( ), ppm ( )	N/A	Similar shifts, but different coupling to -protons
-Carbon	ppm (Singlet/weak coupling)	ppm	ppm (Triplet, )

Expert Insight: The critical differentiator is the

-methylene signal . In 4,4,5,5-TFP-OH, the fluorines are at positions 4 and 5, effectively "insulated" from the hydroxyl group by three methylene units.[1] Consequently, the signal appears as a simple triplet near 3.65 ppm, almost identical to pentan-1-ol. In contrast, the 2,2,3,3-isomer shows a significant downfield shift and complex coupling due to the proximity of the fluorines.

Mass Spectrometry: Fragmentation Logic

Fluorinated alcohols do not ionize well under standard ESI conditions. EI (Electron Impact) or CI (Chemical Ionization) is preferred for volatile derivatives.[1]

• Diagnostic Loss: The loss of the terminal

  group (mass 51) or the group (mass 101) is characteristic.[1]

• McLafferty Rearrangement: Unlike non-fluorinated alcohols, the strong C-F bonds suppress certain rearrangement pathways, often leading to a dominant

  -cleavage peak ( ).[1]

Experimental Protocols

Protocol A: Self-Validating NMR Identification

Objective: Unambiguously assign the terminal proton and fluorine connectivity.[2]

• Sample Prep: Dissolve 10 mg of derivative in 0.6 mL

  (ensure solvent is acid-free to prevent OH exchange broadening).

• Acquisition 1 (

  ): Acquire standard proton spectrum. Look for the triplet of triplets (tt) at ~5.8 ppm.

  • Validation: The coupling constants must be

    (geminal) and (vicinal).[1]

• Acquisition 2 (

  -decoupled ): Apply broadband decoupling.

  • Result: The "tt" at 5.8 ppm should collapse into a singlet (or broad singlet if unresolved long-range coupling exists).

  • Why this works: This confirms the proton is directly attached to a carbon bearing fluorines and adjacent to a

    group.

Protocol B: Derivatization for HPLC/UV Detection

Since TFP-OH lacks a chromophore, derivatization is required for UV-based purity analysis.[1]

• Reagent: 3,5-Dinitrobenzoyl chloride (DNB-Cl).[1]

• Reaction: Mix 1.0 eq TFP-OH with 1.2 eq DNB-Cl and 1.5 eq Pyridine in DCM (0 °C to RT, 2h).

• Workup: Wash with 1M HCl, then

  .

• Analysis: The resulting ester has a strong UV absorbance at 254 nm. The tetrafluoro tail remains chemically inert but modifies the retention time significantly (

  increases vs non-fluorinated analog due to the "fluorine effect" on stationary phase interaction).

Visualizing the Analytical Workflow

The following diagram outlines the decision tree for characterizing TFP-OH derivatives in a reaction mixture.

Caption: Analytical decision tree for confirming the presence of the tetrafluoroethyl moiety using coupled and decoupled NMR techniques.

Mechanistic & Synthetic Insights

The "Fluorine Effect" on Reactivity

When synthesizing derivatives (e.g., esters or ethers) from TFP-OH, researchers must account for the inductive withdrawal of the fluorine chain.[1]

• Acidity: The

  of TFP-OH is slightly lower (more acidic) than pentan-1-ol, but significantly higher than 2,2,3,3-tetrafluoropropan-1-ol.[1]

  • Implication: Standard esterification (EDC/DMAP) works well.[1] However, if using TFP-OH as a nucleophile in

    reactions, it is slightly less nucleophilic than its non-fluorinated counterpart.[1]

• Solvation: The fluorinated tail is hydrophobic and lipophobic. In polar solvents (MeOH, Water), these molecules may aggregate, causing concentration-dependent shifts in NMR signals (as noted in general studies of fluorinated surfactants).

Pathway: Synthesis from Tetrafluoroethylene (TFE)

While TFP-OH can be sourced, it is often synthesized via radical addition or metal-catalyzed coupling of TFE with alcohols or aldehydes.[1]

• Reaction:

• Note: This pathway often yields the ketone or secondary alcohol initially, which requires reduction to reach the primary alcohol TFP-OH.

References

• Osaka University.Catalyzed Multi-Component Coupling Reactions with Tetrafluoroethylene via Oxidative Cyclization. (Discusses Ni-catalyzed synthesis of tetrafluoro-ketones, precursors to TFP-OH).

• ChemRxiv.Synthesis of a Hominal Bis(difluoromethyl) Fragments.

  and related moieties).

• SpectraBase.1,1,1,2,4,4,5,5,5-Nonafluoro-2-trifluoromethyl-pentan-3-one 19F NMR.

  • [1]

• PubChem. 4,5,5,5-Tetrafluoro-4-(heptafluoropropoxy)pentan-1-ol.[1][3] (Compound record confirming the existence and naming conventions of this class).

• Dove Medical Press.19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. (General guide on solvent effects in

  NMR).

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. 4,5,5,5-Tetrafluoro-4-(heptafluoropropoxy)pentan-1-ol | C8H7F11O2 | CID 2776688 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Disposal &amp; Handling of 4,4,5,5-Tetrafluoropentan-1-ol

[1][2]

Executive Summary & Chemical Profile

This guide defines the mandatory disposal procedures for 4,4,5,5-Tetrafluoropentan-1-ol (and its close analog 4,4,5,5,5-Pentafluoropentan-1-ol).[1][2] Unlike standard organic solvents, this compound presents unique hazards due to its fluorinated "tail."[2] Improper disposal or mixing with incompatible waste streams can result in the generation of Hydrofluoric Acid (HF) or violent dehydrofluorination reactions.[1][2]

Core Directive: This material must never be disposed of down the drain.[2] It must be segregated into Halogenated Organic Waste streams and destroyed via high-temperature incineration with acid gas scrubbing.[1][2]

Chemical Identity & Properties[2][3][4][5][6][7]

• Chemical Name: 4,4,5,5-Tetrafluoropentan-1-ol[1][2]

• Structure:

  [1][2]

• Class: Fluorotelomer Alcohol / Polyfluoroalkyl Substance[1]

• Key Hazard: Thermal decomposition or reaction with strong bases releases Hydrogen Fluoride (HF).[1][2]

Property	Value (Approximate/Analog*)	Operational Implication
Boiling Point	~133–135 °C	Low volatility, but vapors can accumulate.[1][2]
Flash Point	> 60 °C (Est.)[1][2]	Treat as Combustible . Do not store near oxidizers.[1][2]
Density	1.35 g/mL	Heavier than water; will sink in aqueous mixtures.[1][2]
Solubility	Low in water; High in organics	Forms separate phase in aqueous waste; requires agitation for sampling.[1][2]
Reactivity	Acidic Proton on Terminal Carbon	CRITICAL: The terminal group is susceptible to base-catalyzed elimination, releasing HF.[1][2]

*Data based on the commercially common analog 4,4,5,5,5-Pentafluoro-1-pentanol (CAS 148043-73-6) [1].[1][2][3]

Critical Safety & Segregation Logic

The primary risk in handling this specific tetra-fluoro variant is the potential for dehydrofluorination .[1][2] Unlike perfluorinated chains (which are inert), the terminal hydrogen in the

group renders the molecule sensitive to strong bases.[1][2]

Incompatibility Matrix

• Strong Bases (NaOH, KOH, Alkoxides): PROHIBITED. Can trigger elimination reactions releasing fluoride ions and heat.[1][2]

• Alkali Metals (Na, K): PROHIBITED. Risk of explosive reaction.[1][2]

• Strong Oxidizers: PROHIBITED.[1][2][4] Risk of uncontrolled combustion and HF gas generation.[1][2]

Waste Stream Decision Tree

The following logic determines the correct waste container.

Figure 1: Waste segregation logic.[1] Note that the presence of the fluorinated alcohol overrides non-halogenated classifications.

Step-by-Step Disposal Protocol

Phase 1: Collection & Containerization[2]

• Select Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal cans if the waste pH is unknown or potentially basic, as fluoride can corrode metal over time.

• Labeling: Immediately label the container.

  • Primary Identifier: "Hazardous Waste - Halogenated Organic Solvent."[1][2]

  • Constituents: List "4,4,5,5-Tetrafluoropentan-1-ol" explicitly.

  • Hazard Checkboxes: Mark "Toxic" and "Irritant."[1][2]

• Headspace: Leave at least 10% headspace to allow for thermal expansion.[1][2]

Phase 2: Accumulation Area Management

• Secondary Containment: Store the waste container in a secondary tray (polypropylene) capable of holding 110% of the container's volume.

• Segregation: Keep physically separate from acidic waste and alkali waste streams.[1][2]

• Cap Integrity: Ensure caps are screw-tight. Do not use Parafilm as a primary seal.[1][2]

Phase 3: Final Disposal (Vendor Handoff)[1]

• RCRA Classification: While not explicitly P- or U-listed, this waste characterizes as D001 (if flashpoint <60°C) or generally regulated under state-specific halogenated solvent codes [2].[1][2]

• Destruction Method: The only acceptable disposal method is High-Temperature Incineration at a facility equipped with a secondary combustion chamber and caustic scrubbers.[1][2]

  • Why: Incineration converts the organic carbon to CO2, but the fluorine atoms convert to HF gas. Scrubbers neutralize the HF before stack release.[1][2]

• Manifesting: Ensure the waste profile listed on the manifest declares "Organic Liquid, Fluorinated."

Emergency Contingencies

Spill Response Workflow

In the event of a spill (>100 mL), evacuate the immediate area. The primary risk is respiratory irritation and potential HF generation if the spill hits hot surfaces or incompatible chemicals.[2]

Figure 2: Immediate spill response protocol.

First Aid Measures

• Skin Contact: Wash with soap and water for 15 minutes.[1][2] Unlike pure HF, this alcohol does not require Calcium Gluconate gel immediately unless decomposition has occurred, but monitor for redness.[2]

• Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][4][5] Remove contact lenses.[1][2][4][5] Seek medical attention immediately [3].

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).

References

• PubChem. (2023).[1][2] 4,4,5,5,5-Pentafluoro-1-pentanol Compound Summary. National Library of Medicine.[1][2] [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[1][2] Hazardous Waste Listings & Solvents (F-Codes). RCRA Online.[1][2] [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 4,4,5,5,5-Pentafluoropentane-1-thiol | C5H7F5S | CID 11138000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4,4,5,5,5-Pentafluoro-1-pentanol (PFP) — Valliscor [valliscor.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]